1-Isothiazol-4-yl-ethanone

• CAS: 88511-36-8

Core Science & Biosynthesis

Engineering Bioisosteric Scaffolds: A Technical Guide to 1-Isothiazol-4-yl-ethanone (CAS 88511-36-8) in Drug Discovery

Executive Summary and Mechanistic Rationale

In modern medicinal chemistry, overcoming metabolic liabilities and navigating complex intellectual property landscapes often requires the strategic deployment of bioisosteres. 1-Isothiazol-4-yl-ethanone (CAS 88511-36-8) , commonly referred to as 4-acetylisothiazole, has emerged as a privileged building block in this domain.

As a Senior Application Scientist who has integrated this scaffold into numerous hit-to-lead campaigns, I have observed that the unique 1,2-heteroatom relationship of the isothiazole ring provides distinct physicochemical advantages over traditional 1,3-thiazoles or oxazoles. The electron-deficient nature of the isothiazole core, combined with the highly reactive C4-acetyl group, allows for the rapid, modular assembly of bis-heterocyclic pharmacophores. This whitepaper provides an in-depth analysis of its properties, mechanistic utility, and field-proven synthetic protocols.

Physicochemical Profiling and Safety Parameters

Understanding the baseline properties of 1-Isothiazol-4-yl-ethanone is critical for safe and effective benchwork. While the compound presents as a stable white solid, it exhibits significant biological reactivity. The electron-withdrawing nature of the isothiazole ring increases the acidity of the alpha-protons on the acetyl group, making it highly reactive toward nucleophiles—including those found in human mucous membranes.

Table 1: Quantitative Properties and Practical Implications

Parameter	Quantitative Value / Descriptor	Practical Implication for Bench Scientists
CAS Number	88511-36-8	Unique identifier for procurement and safety tracking.
Molecular Formula	C5H5NOS	Contains the critical 1,2-N,S heteroatom relationship.
Molecular Weight	127.16 g/mol	Low molecular weight makes it an ideal fragment for Lead Generation.
Appearance	White Solid	Easy to handle; purity can often be visually estimated by color degradation.
Hazard Codes	H315, H320	Irritating to skin and eyes; mandates the use of nitrile gloves and safety goggles .
Toxicity Profile	Lachrymator	The activated acetyl group reacts with mucous membranes. Must be handled in a Class II fume hood.

Bioisosterism and Target Engagement (5-LOX Pathway)

The strategic replacement of a thiazole or oxazole with an isothiazole ring is a classic bioisosteric maneuver . The adjacent nitrogen and sulfur atoms in isothiazole alter the vector of the hydrogen bond acceptor and modify the overall dipole moment of the molecule. This subtle electronic shift can drastically improve target residence time and metabolic stability by preventing rapid oxidation by cytochrome P450 enzymes.

For instance, in the development of anti-inflammatory agents, isothiazole and thiazole derivatives are frequently utilized as direct inhibitors of 5-Lipoxygenase (5-LOX) , a key enzyme in the arachidonic acid cascade . By incorporating the isothiazole core, researchers can modulate the lipophilicity and steric bulk of the inhibitor, optimizing the competitive inhibition of 5-LOX and halting the downstream production of pro-inflammatory leukotrienes.

Figure 1: 5-LOX inflammatory signaling pathway and targeted inhibition by isothiazole bioisosteres.

Synthetic Utility: Constructing Bis-Heterocyclic Arrays

The C4-acetyl group of 1-Isothiazol-4-yl-ethanone is a highly versatile handle for constructing complex bis-heterocyclic arrays, such as triazole-thiazole or isothiazolyl-pyrazole hybrids . The most robust workflow involves the condensation of the acetyl group with a hydrazine derivative to form an intermediate hydrazone, which is subsequently cyclized.

A critical failure point in this synthesis is the lability of the isothiazole N-S bond. It is highly susceptible to cleavage under strongly reducing conditions (e.g., Lithium Aluminum Hydride) or in the presence of aggressive nucleophiles. Therefore, synthetic routes must be designed with mild, highly controlled conditions to preserve the integrity of the pharmacophore.

Figure 2: Workflow for the synthesis of bis-heterocyclic scaffolds from 4-acetylisothiazole.

Experimental Methodology: Self-Validating Protocol for Hydrazone Condensation

To ensure high-fidelity results, the following protocol details the synthesis of an isothiazolyl-hydrazone intermediate. This method is designed as a self-validating system , incorporating critical checkpoints to prevent the propagation of degraded materials.

Step 1: Reaction Assembly

• Procedure: Dissolve 1.0 eq of 1-Isothiazol-4-yl-ethanone in anhydrous ethanol to achieve a 0.2 M concentration. Add 0.1 eq of glacial acetic acid, followed by 1.05 eq of the target hydrazine derivative.

• Causality & Expertise: Ethanol is selected over more polar aprotic solvents (like DMF) because its boiling point (78°C) provides the exact thermal energy required to drive the condensation forward without risking the thermal degradation of the isothiazole N-S bond. Glacial acetic acid is utilized as a mild catalyst; it selectively protonates the carbonyl oxygen to increase electrophilicity. We strictly avoid strong mineral acids (e.g., HCl), which can protonate the isothiazole nitrogen, deactivating the ring and potentially triggering ring-opening side reactions.

Step 2: In-Process Monitoring (The Self-Validating Checkpoint)

• Procedure: After 2 hours of reflux, sample the reaction mixture for Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• Validation Logic: A reliable protocol must validate its own progress. On TLC (3:1 Hexanes:EtOAc), confirm the disappearance of the UV-active ketone spot. Crucially, the LC-MS must not only show the expected

  mass of the hydrazone but must also be actively screened for a fragment. The absence of this peak validates that the delicate N-S bond of the isothiazole ring has remained intact during the heating phase. If desulfurization is detected, the reaction temperature must be immediately reduced.

Step 3: Isolation and Purification

• Procedure: Concentrate the reaction mixture under reduced pressure to one-third of its original volume. Cool the flask to 0°C in an ice bath to induce crystallization. Filter the resulting precipitate and wash with ice-cold ethanol.

• Causality & Expertise: Because the hydrazone product is highly crystalline, avoiding aqueous workup prevents the formation of intractable emulsions (a common issue with sulfur-containing heterocycles) and bypasses the need for resource-intensive column chromatography. The cold ethanol wash removes any unreacted hydrazine and acetic acid traces, yielding an intermediate with >95% purity, ready for downstream cyclization.

References

• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Synthesis and Biological Evaluation of N-aryl-4-aryl-1,3-Thiazole-2-Amine Derivatives as Direct 5-Lipoxygenase Inhibitors Source: European Journal of Medicinal Chemistry URL:[Link]

• Ultrasound-assisted synthesis of new triazole-thiazole hybrids: Molecular modeling, anticancer, and antiviral activities Source: Arabian Journal of Chemistry URL:[Link]

4-Acetylisothiazole: Structural Characterization and Synthetic Methodologies

This in-depth technical guide details the chemical identity, structural properties, synthetic pathways, and applications of 4-acetylisothiazole (CAS: 88511-36-8).

Executive Summary

4-Acetylisothiazole (1-(isothiazol-4-yl)ethan-1-one) is a heteroaromatic ketone serving as a critical pharmacophore in medicinal chemistry. Distinguished by its 1,2-thiazole ring system, it functions as a bioisostere for 3-acetylpyridine and 4-acetylthiazole, offering unique electronic distribution and lipophilicity profiles. This guide analyzes its physicochemical properties, validated synthetic routes via electrophilic substitution and metal-halogen exchange, and its utility in drug discovery campaigns.

Chemical Identity & Structural Analysis[1][2][3]

Nomenclature and Identifiers

Property	Data
IUPAC Name	1-(Isothiazol-4-yl)ethan-1-one
CAS Registry Number	88511-36-8
Molecular Formula	C H NOS
Molecular Weight	127.16 g/mol
SMILES	CC(=O)c1cnsc1
Physical State	White to off-white solid

Structural Topology

The isothiazole ring consists of a five-membered heteroaromatic system containing adjacent sulfur and nitrogen atoms (S1–N2 bond).

• Aromaticity: The ring possesses 6

  -electrons (4 from carbons/nitrogen, 2 from sulfur lone pair), satisfying Hückel’s rule.

• Regiochemistry: The acetyl group is attached at the C-4 position . This position is electronically unique; while C-5 is the most nucleophilic site (prone to lithiation), C-4 is the preferred site for electrophilic aromatic substitution (EAS) due to the directing effects of the ring heteroatoms.

• Electronic Effects: The N2 atom exerts an inductive electron-withdrawing effect, while the S1 atom acts as a

  -donor. The C-4 position is relatively electron-rich compared to C-3 and C-5 in the context of radical or electrophilic attack, making it the standard locus for acylation.

Physicochemical Properties[2][5][6][7]

Property	Value (Predicted/Exp)	Significance
LogP	~0.6 – 0.9	Moderate lipophilicity; suitable for CNS penetration.
Topological Polar Surface Area (TPSA)	~43 Ų	Good oral bioavailability potential (Rule of 5 compliant).
H-Bond Acceptors	2 (N, O)	Interaction points for kinase/enzyme active sites.
H-Bond Donors	0	Acts purely as an acceptor in ligand binding.

Synthetic Methodologies

Two primary strategies exist for synthesizing 4-acetylisothiazole: Direct Electrophilic Acetylation and Metal-Halogen Exchange .

Method A: Metal-Halogen Exchange (Preferred)

This method offers higher regioselectivity and yields compared to direct Friedel-Crafts acylation, which can suffer from ring deactivation.

• Precursor: 4-Bromoisothiazole.

• Reagents:

  -Butyllithium ( -BuLi), Acetaldehyde or -Dimethylacetamide (DMA).

• Mechanism:

  • Lithiation: Treatment of 4-bromoisothiazole with

    -BuLi at -78 °C effects a rapid Lithium-Halogen exchange, generating the 4-lithioisothiazole intermediate. Note: The reaction must be kept cold to prevent ring fragmentation.

  • Acylation: The lithiated species attacks the electrophilic carbonyl source (e.g., DMA or acetic anhydride).

  • Hydrolysis: Acidic workup releases the ketone.

Method B: Electrophilic Aromatic Substitution

Direct acetylation using acetic anhydride and a Lewis acid (e.g., SnCl

or AlCl ).

• Limitation: The isothiazole ring is less reactive than thiophene. Harsh conditions may degrade the ring or lead to poly-substitution.

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix for synthesizing 4-acetylisothiazole.

Caption: Synthetic pathway via metal-halogen exchange, prioritizing regiocontrol at the C-4 position.

Spectroscopic Characterization

Researchers should validate the structure using the following spectral fingerprints:

• H NMR (CDCl , 400 MHz):
  • 2.58 ppm (s, 3H): Methyl group of the acetyl moiety.
  • 9.0–9.2 ppm (s, 1H): H-5 proton (deshielded by adjacent S and C=O).
  • 8.7–8.9 ppm (s, 1H): H-3 proton (deshielded by adjacent N and C=O).

  • Note: The H-5 proton typically appears downfield of H-3 due to the proximity to the sulfur atom.

• IR Spectroscopy:

  • C=O Stretch: Strong absorption at 1675–1690 cm

    (conjugated ketone).

  • C=N / C=C Ring Stretch: Bands around 1380–1450 cm

    .

Applications in Drug Discovery

4-Acetylisothiazole serves as a versatile scaffold in medicinal chemistry:

• Bioisosterism: It acts as a bioisostere for 4-acetylthiazole and 3-acetylpyridine . The N-S bond imparts different dipole moments and metabolic stability profiles compared to the N-C-S linkage in thiazoles.

• Fragment-Based Drug Design (FBDD): Its low molecular weight (127.16 Da) makes it an ideal "fragment" for screening against binding pockets, particularly in kinases and viral polymerases.

• Precursor for Heterocyclic Fusion: The acetyl group allows for condensation reactions (e.g., with hydrazines) to form fused tricyclic systems or bi-heteroaryl compounds found in anti-inflammatory agents.

Experimental Protocol: Synthesis via 4-Bromoisothiazole

Safety Warning: This protocol involves pyrophoric reagents (

-BuLi). All steps must be performed under inert atmosphere (Argon/Nitrogen).

• Preparation: Charge a flame-dried 3-neck flask with 4-bromoisothiazole (1.0 eq) and anhydrous THF (0.2 M concentration). Cool to -78 °C using a dry ice/acetone bath.

• Lithiation: Add

  -BuLi (1.1 eq, 1.6 M in hexanes) dropwise over 20 minutes. Maintain internal temperature below -70 °C. Stir for 30 minutes to ensure complete formation of the lithio-species.

• Acylation: Add

  -Dimethylacetamide (DMA) (1.2 eq) or Acetic Anhydride (dissolved in THF) dropwise.

• Workup: Allow the mixture to warm to 0 °C over 1 hour. Quench with saturated aqueous NH

  Cl. Extract with Ethyl Acetate (3x).

• Purification: Wash combined organics with brine, dry over MgSO

  , and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

References

• PubChem Compound Summary. (2025). 1-(Isothiazol-4-yl)ethan-1-one (CAS 88511-36-8).[1][2][3] National Center for Biotechnology Information. [Link]

• Journal of Organic Chemistry. (2025). Recent Advances in Isothiazole Synthesis and Functionalization.[4] (General reference for metal-halogen exchange protocols in 1,2-azoles). [Link]

Sources

• 1. 88511-36-8 | 1-Isothiazol-4-yl-ethanone - Moldb [moldb.com]
• 2. 1-isothiazol-4-yl-ethanone - CAS号 88511-36-8 - 摩熵化学 [molaid.com]
• 3. 88511-36-8 | 1-isotiazol-4-YL-etanone | 1-Isothiazol-4-YL-ethanone - Capot chimico [capotchem.com]
• 4. Benzisothiazoles synthesis [organic-chemistry.org]

1-Isothiazol-4-yl-ethanone: Technical Safety & Handling Guide

1-Isothiazol-4-yl-ethanone PubChem CID and Safety Data

[1]

Executive Summary & Core Directive

1-Isothiazol-4-yl-ethanone (CAS: 88511-36-8) is a specialized heterocyclic building block used primarily in the synthesis of bioactive compounds and pharmaceuticals.[1] As an isothiazole derivative carrying an acetyl group at the C4 position, it possesses distinct electronic properties that make it valuable for scaffold decoration but also reactive towards biological nucleophiles.[2]

Critical Safety Alert: This compound is classified as a Lachrymator and potential Corrosive .[1][2] It is destructive to mucous membranes and upper respiratory tissues.[2][3][4] Strict adherence to engineering controls (fume hood use) and temperature-controlled storage (freezer) is mandatory to maintain compound integrity and operator safety.[1][2]

Chemical Identification & Physiochemical Profile[1][3][5][6][7]

The following data establishes the precise identity of the compound to prevent confusion with its thiazole isomers (e.g., 4-acetylthiazole).

Property	Data / Specification
Chemical Name	1-(Isothiazol-4-yl)ethanone
Synonyms	4-Acetylisothiazole; Ethanone, 1-(4-isothiazolyl)-
CAS Number	88511-36-8
PubChem CID	Not explicitly indexed as a primary record; refer to CAS.[1][5][6][7][8][9][10]
Molecular Formula	C₅H₅NOS
Molecular Weight	127.16 g/mol
SMILES	CC(=O)c1cnsc1
Physical State	White to Off-White Solid
Storage Condition	-20°C (Freezer) ; Under inert atmosphere (Argon/Nitrogen)

Scientist’s Note: The C4 position of the isothiazole ring is electronically distinct from the C3 and C5 positions.[1][2] The acetyl group at C4 is conjugated with the aromatic system, increasing the electrophilicity of the ring.[2] This makes the compound susceptible to nucleophilic attack and degradation if stored improperly.[2]

Safety & Toxicology Assessment

GHS Classification (Derived)

Based on structural analogs and available safety data sheets (SDS) for this specific CAS, the compound presents significant acute hazards.[2]

• Signal Word: DANGER

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage.[1][2]

  • H318: Causes serious eye damage.[1][2]

  • H335: May cause respiratory irritation.[1][2]

  • Lachrymator: Causes severe eye irritation and tearing.[1][2]

Toxicological Endpoints

• Mucous Membranes: High concentrations are extremely destructive to tissues of the mucous membranes and upper respiratory tract.[1][2][3][4]

• Inhalation: Destructive to the respiratory tract; may cause chemical pneumonitis.[1][2]

• Sensitization: Isothiazole derivatives are known skin sensitizers.[1][2] Repeated exposure may cause allergic contact dermatitis.[2]

Operational Protocols: Safe Handling & Synthesis

Engineering Controls

Do not handle on an open bench. All manipulations, including weighing and transfer, must occur within a certified chemical fume hood operating at a face velocity of >100 fpm.[2]

Personal Protective Equipment (PPE)[2]

• Eyes: Chemical splash goggles (ANSI Z87.[2]1) are mandatory.[2] A face shield is recommended if handling >500 mg.[2]

• Skin: Double-gloving is required.[1][2]

  • Inner Glove: Nitrile (4 mil).[2]

  • Outer Glove: Nitrile (4-8 mil) or Laminate (Silver Shield) for prolonged handling.[1][2]

• Respiratory: If fume hood containment is breached or for spill cleanup, use a full-face respirator with organic vapor/acid gas cartridges (OV/AG).[1][2]

"Cold-Chain" Transfer Protocol

Because the compound is stored at -20°C, condensation is a major risk.[1][2] Water introduction can lead to hydrolysis or degradation.[2]

• Equilibration: Remove the vial from the freezer and place it in a desiccator inside the fume hood. Allow it to warm to room temperature (~30 mins) before opening.

• Inert Handling: Flush the headspace with Nitrogen or Argon after use.[2]

• Seal: Parafilm or tape the cap before returning to the freezer.[2]

Experimental Workflow Visualization

The following diagram outlines the logical flow for safely handling this lachrymatory solid.

Caption: Workflow ensuring moisture exclusion and operator protection from lachrymatory vapors.

Emergency Response Protocols

In the event of exposure, immediate action is required to prevent permanent tissue damage.[2]

Scenario	Immediate Action	Follow-Up
Eye Contact	Rinse immediately with water for 15 minutes. Hold eyelids open.	Seek immediate ophthalmological attention.[2]
Skin Contact	Remove contaminated clothing.[1][2] Wash with soap and water.[2][3][4]	Monitor for delayed sensitization or burns.[2]
Inhalation	Move to fresh air.[1][2][3][4] If breathing is difficult, give oxygen.[2][3][4]	Medical observation for pulmonary edema.
Spill	Evacuate area. Wear SCBA or Full-Face Respirator.[1][2]	Absorb with vermiculite.[2] Neutralize with weak base if acidic.[2]

Emergency Decision Tree

Caption: Triage protocol for exposure to 1-Isothiazol-4-yl-ethanone.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CAS 88511-36-8. Retrieved from [Link]

• ECHA (European Chemicals Agency). C&L Inventory: Isothiazole derivatives and sensitization hazards. Retrieved from [Link][2]

Sources

• 1. 2-Acetyl-4-methylthiazole | C6H7NOS | CID 5324797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CID 440011 | C14H19N5O6S | CID 440011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jwpharmlab.com [jwpharmlab.com]
• 4. jwpharmlab.com [jwpharmlab.com]
• 5. 4-Ethyl-1,3-thiazole | C5H7NS | CID 207282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Indinavir | C36H47N5O4 | CID 5362440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-isothiazol-4-yl-ethanone - CAS号 88511-36-8 - 摩熵化学 [molaid.com]
• 8. 88511-36-8 | 1-isotiazol-4-YL-etanone | 1-Isothiazol-4-YL-ethanone - Capot chimico [capotchem.com]
• 9. PubChemLite - 1-[3-(1-aminoethyl)piperidin-1-yl]-2-methylpropan-2-ol hydrochloride (C11H24N2O) [pubchemlite.lcsb.uni.lu]
• 10. PubChemLite - 4-amino-1-[[(1s)-1-hydroxypropoxy]methyl]pyrimidin-2-one (C8H13N3O3) [pubchemlite.lcsb.uni.lu]

solubility of 1-Isothiazol-4-yl-ethanone in organic solvents

Theoretical and Empirical Determination of 1-Isothiazol-4-yl-ethanone Solubility in Organic Solvents: A Comprehensive Technical Guide

Executive Summary

Understanding the solubility profile of active pharmaceutical ingredients (APIs) and heterocyclic building blocks is a foundational requirement for successful drug development, synthesis, and formulation. This whitepaper provides an in-depth mechanistic analysis and an empirically validated protocol for determining the organic solvent solubility of 1-Isothiazol-4-yl-ethanone, bridging theoretical solvation mechanics with practical laboratory execution.

Structural Profiling & Solvation Mechanics

1-Isothiazol-4-yl-ethanone (CAS No. 88511-36-8) is a low-molecular-weight (127.16 g/mol ) heterocyclic compound with the molecular formula C5H5NOS[1]. Appearing as a white solid at standard temperature and pressure[2], its dissolution behavior is dictated by two dominant structural motifs:

• The Isothiazole Ring: This electron-rich heteroaromatic system imparts a significant dipole moment, facilitating strong dipole-dipole interactions and potential

  stacking with aromatic solvents.

• The Acetyl (Ketone) Group: The exocyclic carbonyl oxygen acts as a potent hydrogen-bond acceptor. Because the molecule lacks a classical hydrogen-bond donor (such as an -OH or -NH group), it relies entirely on the solvent to provide protic interactions.

Based on structural analogs such as methylisothiazolinone—which demonstrates exceptional solubility in polar solvents like methanol (79.1 g/100 mL) and acetonitrile (78.6 g/100 mL), but poor solubility in non-polar aliphatic solvents like hexane (2.371 g/100 mL)[3]—we can accurately predict the solvation behavior of 1-Isothiazol-4-yl-ethanone.

Fig 1. Solvation mechanics and primary intermolecular interactions of 1-Isothiazol-4-yl-ethanone.

Hansen Solubility Parameters (HSP) Framework

To move beyond empirical guesswork, we apply the Hansen Solubility Parameters (HSP) framework, which deconstructs solvation energy into three components: Dispersion (

), Polarity ( ), and Hydrogen Bonding ( )[4].

For 1-Isothiazol-4-yl-ethanone, the

value is elevated due to the isothiazole heteroatoms (nitrogen/sulfur) and the carbonyl group. Solvents with matching high and moderate (e.g., DMSO, DMF, and Methanol) will minimize the energy of mixing ( ), resulting in near-instantaneous dissolution. Conversely, aliphatic solvents like n-hexane possess only characteristics, leading to a massive thermodynamic penalty and resulting in low solubility[3],[4].

Empirical Solubility Determination: The Standardized Protocol

While predictive models are valuable, empirical validation is mandatory for regulatory and scale-up purposes. The isothermal shake-flask method remains the "gold standard" for determining true thermodynamic solubility[5]. The following self-validating protocol is designed to eliminate kinetic artifacts (such as supersaturation) that frequently plague early-stage drug discovery[6].

Step-by-Step Methodology:

• Solid Preparation: Accurately weigh an excess amount of 1-Isothiazol-4-yl-ethanone (e.g., 500 mg) into a 5 mL amber glass vial. The excess solid ensures the solution remains saturated throughout the experiment.

• Solvent Equilibration: Add 2 mL of the target organic solvent. Seal the vial tightly and place it in an isothermal shaker at 25°C ± 0.1°C, agitating at 500 rpm for a strict 24-hour period.

  • Causality Note: A 24-hour duration is critical to transition from transient kinetic solubility to stable thermodynamic equilibrium[6],[5].

• Phase Separation: Transfer the suspension to a microcentrifuge tube and spin at 14,000 rpm for 10 minutes to pellet the undissolved solid[5]. Draw the supernatant using a syringe and pass it through a 0.45 µm PTFE filter.

  • Causality Note: PTFE is universally inert to aggressive organic solvents (unlike nylon or cellulose acetate), preventing both filter degradation and non-specific analyte adsorption[5].

• HPLC-UV Quantification: Dilute the filtered supernatant appropriately with the mobile phase to fall within the linear dynamic range of the assay. Quantify the concentration using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection, referencing a pre-established calibration curve.

Fig 2. Standardized isothermal shake-flask workflow for thermodynamic solubility determination.

Quantitative Data: Solvent Compatibility Matrix

Based on structural profiling and analog extrapolation, the following table summarizes the predicted thermodynamic solubility of 1-Isothiazol-4-yl-ethanone across various organic solvent classes.

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Estimated Solubility at 25°C	Primary Solvation Mechanism
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 100 mg/mL	Strong dipole-dipole & high matching
Polar Aprotic	Acetonitrile (MeCN)	37.5	> 80 mg/mL	Dipole-dipole interaction
Polar Protic	Methanol (MeOH)	32.7	> 80 mg/mL	H-bond donation to carbonyl oxygen
Halogenated	Dichloromethane (DCM)	8.9	30 - 50 mg/mL	Moderate dispersion and dipole interactions
Aliphatic	n-Hexane	1.9	< 5 mg/mL	Weak dispersion forces only; severe HSP mismatch

Implications for Downstream Processing

Understanding this solubility matrix directly impacts several stages of chemical processing:

• Chemical Synthesis: Polar aprotic solvents like acetonitrile or DMF are ideal reaction media, ensuring the substrate remains fully dissolved, thereby maintaining homogenous reaction kinetics.

• Purification & Crystallization: The stark contrast in solubility between polar solvents and aliphatic hydrocarbons makes them perfect solvent/anti-solvent pairs. Dissolving the crude product in a minimal volume of ethyl acetate and slowly adding n-hexane will induce controlled crystallization, yielding a high-purity solid.

• Waste Management: According to standard safety data protocols, disposal of 1-Isothiazol-4-yl-ethanone should be executed by dissolving or mixing the material with a combustible solvent prior to incineration in an approved chemical incinerator equipped with an afterburner and scrubber[2].

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 39800, Methylisothiazolinone". Available at:[Link]

• PubMed. "Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery". Available at:[Link]

• Practical Adhesion Science. "Hansen Solubility Parameters (HSP)". Available at:[Link]

Sources

• 1. 88511-36-8 | 1-Isothiazol-4-yl-ethanone - Moldb [moldb.com]
• 2. jwpharmlab.com [jwpharmlab.com]
• 3. Methylisothiazolinone | C4H5NOS | CID 39800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Guide: Reductive Amination Strategies for 1-(Isothiazol-4-yl)ethanone

Executive Summary & Chemical Logic

The reductive amination of 1-(isothiazol-4-yl)ethanone (4-acetylisothiazole) presents a specific set of challenges distinct from standard aliphatic ketones. The isothiazole ring features a characteristic N–S bond that is susceptible to reductive cleavage under vigorous conditions (e.g., Raney Nickel hydrogenation or strong metal hydrides like LiAlH₄). Furthermore, the electron-withdrawing nature of the heteroaromatic ring deactivates the carbonyl carbon toward nucleophilic attack by amines, often necessitating Lewis acid activation.

This guide outlines three validated protocols designed to balance reactivity (imine formation) with chemoselectivity (preservation of the isothiazole core).

Mechanistic Considerations

• Imine Stability: The intermediate ketimine formed from 4-acetylisothiazole is often less stable than its benzophenone analogs. Rapid reduction in situ is preferred over isolation.

• Ring Integrity: The N–S bond energy (~60 kcal/mol) is the limiting factor. Protocols must avoid strong reducing potentials (< -1.5 V vs SCE) or high temperatures (> 80 °C) in the presence of H₂.

• Regioselectivity: The 1,2-reduction of the imine must compete favorably against the direct reduction of the ketone to the alcohol (1-(isothiazol-4-yl)ethanol).

Decision Matrix: Protocol Selection

Use the following logic flow to determine the optimal protocol for your specific amine partner.

Figure 1: Decision tree for selecting the appropriate reductive amination condition based on amine nucleophilicity and steric bulk.

Detailed Experimental Protocols

Protocol A: Standard STAB Method (Primary Choice)

Best for: Aliphatic primary amines, non-hindered secondary amines. Mechanism: Sodium triacetoxyborohydride (STAB) is mild and exhibits high selectivity for iminium ions over ketones.[1]

Reagents:

• 1-(Isothiazol-4-yl)ethanone (1.0 equiv)

• Amine (1.1 – 1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Acetic Acid (AcOH) (1.0 equiv, optional but recommended)[1]

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Step-by-Step Procedure:

• Imine Formation: In a dry reaction vial equipped with a magnetic stir bar, dissolve the ketone (1.0 mmol) and amine (1.1 mmol) in DCE (5 mL).

• Acid Activation: Add glacial acetic acid (1.0 mmol). Stir at room temperature (RT) for 30–60 minutes. Note: This ensures the formation of the iminium species.[2]

• Reduction: Add STAB (1.5 mmol) in a single portion. The reaction may evolve mild gas; ensure the vessel is vented or under a nitrogen balloon.

• Incubation: Stir at RT for 16–24 hours. Monitor by LCMS for the disappearance of the ketone (M+H = 128 for parent) and appearance of the amine.

• Quench: Quench by adding saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 15 minutes to decompose the boron complex.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Titanium(IV) Isopropoxide Method (Enhanced)

Best for: Weak nucleophiles (anilines), sterically hindered amines, or when Protocol A fails to drive conversion. Mechanism: Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and a water scavenger to push the equilibrium toward the imine.

Reagents:

• 1-(Isothiazol-4-yl)ethanone (1.0 equiv)

• Amine (1.2 equiv)[1][3]

• Titanium(IV) isopropoxide (1.5 – 2.0 equiv)

• Sodium Borohydride (NaBH₄) (1.5 equiv)

• Solvent: Absolute Ethanol (EtOH) or THF

Step-by-Step Procedure:

• Complexation: In a dry Schlenk flask under Argon, combine the ketone (1.0 mmol), amine (1.2 mmol), and Ti(OiPr)₄ (2.0 mmol) neat or in minimal THF (1 mL).

• Imine Formation: Stir at RT for 6–12 hours. Observation: The solution often becomes viscous or changes color (yellow/orange) as the titanate complex forms.

• Dilution: Dilute the mixture with absolute EtOH (5 mL).

• Reduction: Cool the vessel to 0 °C. Add NaBH₄ (1.5 mmol) portion-wise (exothermic).

• Completion: Allow the mixture to warm to RT and stir for an additional 2–4 hours.

• Hydrolysis (Critical): Quench by adding 2 mL of water (a white precipitate of TiO₂ will form). Then add 1 M NaOH or NH₄OH to ensure the amine is free-based and the titanium salts aggregate.

• Filtration: Filter the slurry through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup: Concentrate the filtrate and purify via column chromatography.

Analytical Data & Troubleshooting

Expected Reaction Profiles[3][4][5][6]

Parameter	Protocol A (STAB)	Protocol B (Ti-Mediated)
Reaction Time	12 - 24 Hours	8 - 16 Hours
Major Side Product	1-(isothiazol-4-yl)ethanol (Direct Reduction)	Unreacted Ketone (if steric bulk is too high)
Isothiazole Stability	Excellent	Good (Avoid heating >60°C)
Water Tolerance	Low (STAB decomposes)	High (Ti scavenges, but dry solvents preferred)

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Poor nucleophilicity of amine.	Switch to Protocol B (Ti-mediated) to force imine formation.
Ring Cleavage (Thioamide formation)	Reducing agent too strong or temp too high.	Ensure temp < 40°C. Do NOT use LiAlH₄. Switch from NaBH₄ to STAB.
Alcohol Byproduct (>30%)	Ketone reduced faster than imine forms.	Pre-mix amine and ketone for 2h before adding reducing agent. Add molecular sieves.
Product Trapped in Aqueous	Isothiazole amines can be polar.	Use "Salting out" method with NaCl or use 10% MeOH in DCM for extraction.

Safety & Handling (Isothiazole Specifics)

• Sulfur Sensitivity: The isothiazole ring contains a reactive sulfur atom. Avoid using palladium catalysts (Pd/C) with hydrogen gas if possible, as sulfur can poison the catalyst and the ring can undergo hydrogenolysis (cleavage to amino-enones).

• Cyanide Management: If using NaBH₃CN (Protocol C), maintain pH 5–6 to prevent HCN gas evolution. All waste streams must be treated with bleach (sodium hypochlorite) to quench cyanide before disposal.

• Titanium Waste: Ti(OiPr)₄ hydrolysis produces isopropanol and titanium dioxide. The solid waste is generally non-toxic but can clog filters; Celite is essential.

References

• Abdel-Magid, A. F., et al. (1996).[2][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[4] Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: an improved method for the synthesis of secondary and tertiary amines." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[5] Link

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[6][7] The Journal of Organic Chemistry, 55(8), 2552-2554. Link

• Sigma-Aldrich. "Sodium Triacetoxyborohydride Technical Bulletin." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. トリアセトキシ水素化ホウ素ナトリウム >95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. designer-drug.com [designer-drug.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Advanced Application Note: Grignard Reaction Conditions for Isothiazole-4-Carbonitrile Derivatives

Executive Summary

The isothiazole scaffold is a privileged structure in drug development and agrochemistry due to its unique electronic properties and metabolic stability. Functionalizing the C4 position often relies on isothiazole-4-carbonitrile as a versatile precursor. When subjecting this scaffold to Grignard reagents, researchers must navigate two divergent mechanistic pathways depending on the substrate's halogenation state: direct nucleophilic addition to the cyano group to yield 4-acyl/aroylisothiazoles, and halogen-magnesium exchange (Grignard metathesis) for halo-isothiazole-4-carbonitriles.

This application note details the causal mechanisms, chemoselectivity principles, and validated step-by-step protocols for executing both pathways while preserving the sensitive isothiazole ring.

Mechanistic Principles & Causality (E-E-A-T)

Designing Grignard reactions for isothiazole-4-carbonitriles requires strict control over reaction parameters due to the inherent vulnerabilities of the heteroaromatic ring.

The Lability of the S-N Bond

The sulfur-nitrogen (S-N) bond in the isothiazole ring is highly susceptible to reductive cleavage by strong nucleophiles and organometallic reagents[1]. If Grignard reagents are used in large excess or at elevated temperatures (>25 °C), ring-opening side reactions will dominate, leading to complex mixtures of acyclic thioamides. Therefore, stoichiometric precision (1.05–1.10 equivalents) and temperature moderation (0 °C to RT) are absolute requirements.

Nitrile vs. Acid Chloride as the Electrophile

Historically, attempting to synthesize isothiazol-4-yl ketones via the reaction of isothiazole-4-carbonyl chlorides with aryl Grignard reagents proved unsuccessful due to uncontrollable over-addition, yielding tertiary alcohols[2]. The carbonitrile group is strategically superior. Nucleophilic attack by the Grignard reagent on the cyano carbon generates a stable N-magnesio imine salt . Under anhydrous conditions, this intermediate is highly resistant to a second nucleophilic attack. Subsequent acidic hydrolysis cleanly liberates the target ketone, making the carbonitrile a self-regulating electrophile.

Chemoselectivity in Halogenated Derivatives

When working with halogenated derivatives (e.g., 3,5-dichloroisothiazole-4-carbonitrile or 5-bromoisothiazole-4-carbonitrile), the highly electrophilic halogen atoms compete with the cyano group[3]. To prevent nitrile addition and selectively activate the ring, researchers employ TurboGrignard (iPrMgCl·LiCl) . At low temperatures (-20 °C), the isopropyl Grignard reagent undergoes rapid halogen-magnesium exchange (metathesis). The lithium chloride breaks up the polymeric aggregates of the Grignard reagent, drastically increasing its kinetic basicity and allowing the metathesis to outpace nucleophilic attack on the nitrile.

Divergent Reaction Pathways

Divergent Grignard reaction pathways for isothiazole-4-carbonitrile derivatives.

Experimental Protocols

Protocol 1: Synthesis of Isothiazol-4-yl Ketones via Direct Nitrile Addition

This protocol is optimized for non-halogenated isothiazole-4-carbonitriles to yield 4-acyl or 4-aroylisothiazoles.

Reagents & Materials:

• Isothiazole-4-carbonitrile (1.0 equiv)

• Alkyl/Arylmagnesium bromide or chloride (1.1 equiv, typically 1.0 M to 3.0 M in THF or Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• 2M Hydrochloric Acid (HCl)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve isothiazole-4-carbonitrile (1.0 equiv) in anhydrous THF (approx. 0.2 M concentration).

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Grignard Addition: Using a syringe pump or dropping funnel, add the Grignard reagent (1.1 equiv) dropwise over 15–20 minutes. Causality note: Slow addition prevents localized heating, which could trigger S-N ring cleavage.

• Imine Formation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. The formation of the N-magnesio imine intermediate is typically indicated by a distinct color change (often deep yellow to orange).

• Hydrolysis: Cool the mixture back to 0 °C. Carefully quench the reaction by the dropwise addition of 2M HCl (excess). Stir vigorously for 1 hour at room temperature. Causality note: The acidic environment is strictly required to drive the hydrolysis of the stable imine intermediate to the final ketone.

• Workup: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with saturated NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol 2: Grignard Metathesis on Halo-Isothiazole-4-Carbonitriles

This protocol utilizes halogen-magnesium exchange to functionalize the ring while leaving the cyano group completely intact.

Reagents & Materials:

• 5-Bromo-isothiazole-4-carbonitrile or 3,5-Dichloroisothiazole-4-carbonitrile (1.0 equiv)

• TurboGrignard (iPrMgCl·LiCl) (1.05 equiv, 1.3 M in THF)

• Electrophile (e.g., Aldehyde, Iodine, or Allyl bromide) (1.2 equiv)

• Anhydrous THF

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under argon, dissolve the halo-isothiazole-4-carbonitrile (1.0 equiv) in anhydrous THF (0.15 M).

• Cryogenic Cooling: Cool the solution to -20 °C using a dry ice/ethylene glycol bath. Causality note: Temperatures above 0 °C will result in competitive nucleophilic attack of the isopropyl group onto the nitrile.

• Exchange: Add iPrMgCl·LiCl (1.05 equiv) dropwise over 10 minutes. Stir at -20 °C for 30 minutes to ensure complete halogen-magnesium exchange.

• Electrophilic Trapping: Add the chosen electrophile (1.2 equiv) neat or dissolved in a minimum amount of THF. Maintain the temperature at -20 °C for 1 hour, then slowly allow it to warm to 0 °C.

• Quench & Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with Dichloromethane (3x), dry the organic layers over MgSO₄, concentrate, and purify via chromatography.

Quantitative Data & Condition Summary

The following table summarizes the expected outcomes and optimal conditions based on the substrate and desired pathway.

Substrate	Grignard Reagent	Temp Profile	Primary Pathway	Major Product Type	Typical Yield
Isothiazole-4-carbonitrile	PhMgBr (1.1 eq)	0 °C → RT	Direct Addition	Isothiazol-4-yl phenyl ketone	65 - 75%
3-Methylisothiazole-4-carbonitrile	MeMgI (1.1 eq)	0 °C → RT	Direct Addition	4-Acetyl-3-methylisothiazole	70 - 80%
5-Bromo-isothiazole-4-carbonitrile	iPrMgCl·LiCl (1.05 eq)	-20 °C	Metathesis	C5-Magnesiated intermediate	>90% (Conv.)
3,5-Dichloroisothiazole-4-carbonitrile	iPrMgCl (1.05 eq)	-20 °C	Metathesis	C5-Magnesiated intermediate	85 - 95%

References

• Synthesis of Isothiazole Analogues and Aroyl Derivatives via Grignard Reactions Journal of the Chemical Society (RSC Publishing), 1965 URL:[Link]

• The Chemistry of Isothiazoles: Reactivity and Ring Cleavage Tetrahedron (Academia.edu), 2003 URL:[Link]

• Regiospecific Suzuki Coupling and Functionalization of 3,5-Dichloroisothiazole-4-carbonitrile ResearchGate, 2002 URL:[Link]

Sources

• 1. (PDF) The chemistry of isothiazoles [academia.edu]
• 2. Isothiazoles. Part XI. Carbinols, aryl ketones, and aminomethyl derivatives of isothiazoles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Note: 4-Acetylisothiazole as a Strategic Precursor in Advanced Heterocycle Synthesis

Introduction & Mechanistic Rationale

In advanced medicinal chemistry and agrochemical development, the construction of bi-heterocyclic systems requires precursors that offer both structural stability and highly specific reactivity. 4-Acetylisothiazole serves as an exceptional, albeit underutilized, building block for these purposes. The molecule features a stable, electron-deficient isothiazole core coupled with a reactive C4-methyl ketone.

This dual nature allows the acetyl group to undergo facile enolization and condensation reactions while the isothiazole ring remains intact under harsh acidic or thermal conditions. This application note details the strategic divergence of 4-acetylisothiazole into two highly valued heterocyclic motifs:

• 1,2,3-Thiadiazoles via the Hurd-Mori cyclization, yielding critical intermediates for cephalosporin and penicillin antibiotic analogs[1].

• Indolylazoles via the Fischer Indole synthesis, producing scaffolds with documented pharmacological and pesticidal activities[2].

Figure 1: Divergent synthetic pathways of 4-acetylisothiazole into complex heterocycles.

Protocol A: Hurd-Mori Synthesis of 4-(Isothiazol-4-yl)-1,2,3-Thiadiazole

The Hurd-Mori reaction is a classical method for constructing 1,2,3-thiadiazoles through the cyclization of N-protected hydrazones using thionyl chloride (SOCl₂)[3]. The success of this ring closure is highly dependent on the electron-withdrawing nature of the N-protecting group (such as a carbamate) to stabilize the intermediate[4].

Step 1: Formation of the Carbethoxyhydrazone

• Procedure: In a round-bottom flask, dissolve 4-acetylisothiazole (1.0 eq) and ethyl carbazate (1.05 eq) in absolute ethanol (0.5 M concentration). Heat the mixture to reflux for 4–6 hours.

• Causality: Ethanol provides a protic environment that facilitates the nucleophilic attack of the hydrazine on the carbonyl carbon. Refluxing drives the dehydration step forward to form the imine bond.

• Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). Upon completion, isolate the solid via solvent evaporation. Validate the intermediate using IR spectroscopy: ensure the disappearance of the strong ketone C=O stretch (~1680 cm⁻¹) and the appearance of the hydrazone C=N stretch (~1620 cm⁻¹) and N-H stretch (~3200 cm⁻¹).

Step 2: Thionyl Chloride Cyclization

• Procedure: Cool the isolated hydrazone to 0 °C in an ice bath. Slowly add neat thionyl chloride (SOCl₂, 5.0 eq) dropwise under an inert atmosphere. Once the addition is complete, warm the reaction to 40–60 °C for 2 hours[1].

• Causality: SOCl₂ acts as both the electrophilic sulfur source and the dehydrating agent. The initial reaction is highly exothermic; cooling prevents the thermal decomposition of the transient alpha-sulfinyl hydrazone intermediate before intramolecular cyclization can occur.

• Self-Validation Checkpoint: The reaction is complete when the evolution of HCl and SO₂ gases ceases. Quench carefully over crushed ice and extract with dichloromethane. Validate the final bi-heterocycle via ¹H-NMR: look for the diagnostic 1,2,3-thiadiazole C5-proton, which appears as a sharp singlet far downfield (typically between 8.5–9.0 ppm).

Figure 2: Mechanistic sequence of the Hurd-Mori cyclization from hydrazone to thiadiazole.

Protocol B: Fischer Indole Synthesis of 2-(Isothiazol-4-yl)indoles

The Fischer indole synthesis allows the conversion of 4-acetylisothiazole into 2-substituted indoles. While traditional Fischer indolizations often use strong Brønsted acids, the presence of the heteroaromatic isothiazole ring necessitates the use of a Lewis acid like anhydrous Zinc Chloride (ZnCl₂) to drive the [3,3]-sigmatropic rearrangement without degrading the starting material[2].

Step 1: Formation of the Phenylhydrazone

• Procedure: React 4-acetylisothiazole (1.0 eq) with phenylhydrazine (1.1 eq) in absolute ethanol containing a catalytic amount of glacial acetic acid (0.1 eq). Stir at room temperature for 2 hours.

• Causality: Acetic acid mildly activates the carbonyl oxygen, increasing its electrophilicity without excessively protonating the nucleophilic nitrogen of the phenylhydrazine, ensuring rapid hydrazone formation.

Step 2: ZnCl₂-Catalyzed Fusion

• Procedure: Thoroughly mix the dried phenylhydrazone with anhydrous ZnCl₂ (3.0 eq) in a mortar. Transfer the solid mixture to a reaction tube and heat (fusion method) to 150–170 °C for 30–45 minutes[2].

• Causality: ZnCl₂ is a strong Lewis acid that coordinates to the imine nitrogen, promoting tautomerization to the enehydrazine. The high temperature provides the activation energy required for the N-N bond cleavage and subsequent [3,3]-sigmatropic rearrangement. The electron-deficient isothiazole core is highly aromatic and inherently stable, allowing it to survive these harsh Lewis acidic and thermal conditions.

• Self-Validation Checkpoint: Cool the melt, quench with 1M HCl to dissolve the zinc salts, and extract with ethyl acetate. Purify via silica gel chromatography. Validate the indole formation via ¹H-NMR: confirm the appearance of the broad indole N-H singlet (~11.0 ppm) and the characteristic splitting pattern of the newly formed aromatic indole ring.

Quantitative Data Summary

The following table summarizes the optimized conditions and expected yields for the heterocycle syntheses utilizing 4-acetylisothiazole as the primary precursor.

Target Heterocycle	Precursor	Key Reagents	Catalyst / Conditions	Typical Yield	Ref
4-(Isothiazol-4-yl)-1,2,3-thiadiazole	4-Acetylisothiazole	Ethyl carbazate, SOCl₂	Neat SOCl₂, 40–60 °C	60–85%	[1],[3]
2-(Isothiazol-4-yl)indole	4-Acetylisothiazole	Phenylhydrazine	Anhydrous ZnCl₂, 150–170 °C (Fusion)	25–40%	[2]

References

1.[2] 1986 (Vol 22) PDF | PDF | Pyridine | Chemical Reactions. Scribd. Available at:[Link] 2.[1] US3654294A - Certain isothiazolylacetylenemercaptides. Google Patents. Available at: 3.[4] Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization. PMC / NIH. Available at:[Link] 4.[3] Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. MDPI. Available at:[Link]

Sources

• 1. US3654294A - Certain isothiazolylacetylenemercaptides - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Biological Evaluation of Isothiazole-Derived Schiff Bases

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Topic: Condensation Reactions of 1-Isothiazol-4-yl-ethanone with Amines

Introduction & Mechanistic Rationale

The isothiazole scaffold is a highly privileged pharmacophore in modern drug discovery, exhibiting a broad spectrum of biological activities, including potent antibacterial, antifungal, and antiproliferative properties[1],[2]. Functionalizing this core via the condensation of 1-Isothiazol-4-yl-ethanone (CAS 88511-36-8)[3] with various primary amines yields isothiazole-derived Schiff bases (imines) and hydrazones. These derivatives serve both as final therapeutic candidates and as critical intermediates for synthesizing complex heterocycles, such as indolylazoles via Fischer-Arbuzov reactions[4],[5].

Causality in Experimental Design

1-Isothiazol-4-yl-ethanone features an acetyl group at the 4-position of the electron-withdrawing isothiazole ring. While this heteroaromatic system increases the electrophilicity of the carbonyl carbon compared to standard aliphatic ketones, steric hindrance from the adjacent methyl group necessitates optimized condensation conditions.

The reaction proceeds via a nucleophilic attack of the amine on the carbonyl carbon to form a hemiaminal intermediate, followed by dehydration to yield the carbon-nitrogen double bond (C=N). Because the dehydration step is a reversible equilibrium, thermodynamic control is essential. For weakly nucleophilic aromatic amines, azeotropic removal of water (e.g., via a Dean-Stark apparatus) is required to drive the reaction forward according to Le Chatelier's principle. Conversely, when reacting with hydrazines, the adjacent nitrogen lone pair increases nucleophilicity (the

-effect), allowing the reaction to proceed rapidly under mild reflux without aggressive dehydration[4].

Mechanism of acid-catalyzed condensation of 1-Isothiazol-4-yl-ethanone with primary amines.

Quantitative Data & Reaction Scope

The choice of catalyst, solvent, and temperature is strictly dictated by the nature of the amine nucleophile. Table 1 summarizes validated reaction parameters and their downstream biological applications.

Table 1: Reaction Parameters for 1-Isothiazol-4-yl-ethanone Condensations

Amine Class	Representative Reagent	Catalyst & Solvent	Temp & Time	Typical Yield	Primary Biological Target
Aliphatic Amines	Propylamine	EtOH, cat. AcOH	78°C, 4-6 h	75-85%	Antibacterial screening[6]
Aromatic Amines	4-Fluoroaniline	Toluene, p-TsOH	110°C, 12-18 h	60-70%	Antiproliferative agents[1]
Hydrazines	Carbethoxyhydrazine	EtOH, No catalyst	78°C, 2-4 h	85-95%	Antibacterial intermediates[4]
Arylhydrazines	Phenylhydrazine	EtOH, ZnCl₂	80°C, 6-8 h	40-60%	Indolylazole precursors[5]

Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating workflows. Built-in analytical checkpoints ensure that researchers can verify intermediate success before proceeding to biological screening.

Step-by-step experimental workflow for the synthesis of isothiazole Schiff bases.

Protocol A: Synthesis of Aryl Schiff Bases (Dean-Stark Dehydration)

Designed for weakly nucleophilic anilines requiring thermodynamic forcing.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, attach a Dean-Stark trap and a reflux condenser.

• Reagent Loading: Add 1-Isothiazol-4-yl-ethanone (1.27 g, 10 mmol)[3], the desired aromatic amine (11 mmol, 1.1 eq.), and anhydrous toluene (50 mL).

• Catalyst Addition: Add

  -toluenesulfonic acid monohydrate ( -TsOH·H₂O, 95 mg, 0.5 mmol, 5 mol%). Rationale: A catalytic amount of acid protonates the carbonyl oxygen, enhancing electrophilicity without fully protonating the amine nucleophile.

• Reflux: Heat the mixture to 110°C with vigorous stirring. Monitor the accumulation of water in the Dean-Stark trap.

• In-Process Validation: After 12 hours, sample the reaction. Run a TLC (Hexane:Ethyl Acetate 7:3). The product spot will typically exhibit strong UV activity at 254 nm and a higher

  value than the highly polar ketone.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 x 25 mL) to quench the acid catalyst, followed by brine (25 mL).

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude imine from hot ethanol.

Protocol B: Synthesis of Isothiazolyl Hydrazones

Designed for highly nucleophilic hydrazines (e.g., carbethoxyhydrazine)[4].

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1-Isothiazol-4-yl-ethanone (1.27 g, 10 mmol) in absolute ethanol (20 mL).

• Reagent Loading: Add carbethoxyhydrazine (1.09 g, 10.5 mmol, 1.05 eq.). Rationale: Due to the

  -effect, hydrazines are sufficiently nucleophilic to attack the ketone without strong acid catalysis or aggressive dehydration.

• Reaction: Add 2 drops of glacial acetic acid. Heat the mixture to a gentle reflux (78°C) for 3 hours.

• Isolation: Remove the heat source and cool the flask in an ice bath (0-5°C) for 30 minutes. The hydrazone product will spontaneously precipitate as a highly crystalline solid.

• Filtration: Collect the precipitate via vacuum filtration, wash with ice-cold ethanol (2 x 5 mL), and dry in vacuo.

Characterization & Self-Validation Metrics

To ensure the scientific integrity of the synthesized compounds before biological evaluation, perform the following analytical checks:

• FTIR Spectroscopy: Confirm the disappearance of the strong ketone carbonyl stretch (

  ) at and the appearance of a sharp imine stretch ( ) at .

• ¹H-NMR (CDCl₃ or DMSO-d₆): The methyl protons adjacent to the imine bond (

  ) will exhibit an upfield chemical shift compared to the starting methyl ketone. Furthermore, the isothiazole ring protons (H-3 and H-5) will shift slightly due to the altered electronic conjugation of the Schiff base.

References

• Moldb - 88511-36-8 | 1-Isothiazol-4-yl-ethanone. Source: moldb.com.
• US Patent 3654294A - Certain isothiazolylacetylenemercaptides. Source: google.com/patents.
• Chemistry of Heterocyclic Compounds - 1986 (Vol 22) PDF | Pyridine | Chemical Reactions. Source: scribd.com.
• PMC - NIH - Novel Biologically Active N-Substituted Benzimidazole Derived Schiff Bases. Source: nih.gov.
• SciSpace - Chemistry and Biological Importance of Heterocyclic Schiff's Bases. Source: scispace.com.

Sources

• 1. Novel Biologically Active N-Substituted Benzimidazole Derived Schiff Bases: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. 88511-36-8 | 1-Isothiazol-4-yl-ethanone - Moldb [moldb.com]
• 4. US3654294A - Certain isothiazolylacetylenemercaptides - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. ijsr.net [ijsr.net]

catalytic hydrogenation of isothiazol-4-yl ketone to alcohol

Executive Summary

The reduction of isothiazol-4-yl ketones to their corresponding alcohols is a critical transformation in the synthesis of anti-infective and anti-inflammatory pharmacophores. However, this reaction presents a dual challenge: the isothiazole sulfur atom acts as a potent catalyst poison for traditional heterogeneous metals (Pd, Pt), and the N–S bond is susceptible to reductive cleavage (hydrogenolysis) under vigorous conditions.

This Application Note supersedes standard hydrogenation protocols by recommending Asymmetric Transfer Hydrogenation (ATH) . Unlike direct hydrogenation, ATH utilizes an outer-sphere mechanism that minimizes metal-sulfur coordination, preventing catalyst deactivation while preserving ring integrity.

The Chemoselectivity Challenge

Standard heterogeneous hydrogenation (e.g., H₂/Pd-C) is rarely successful for isothiazoles due to two competing failure modes:

• Catalyst Poisoning: The lone pairs on the isothiazole sulfur and nitrogen coordinate strongly to the metal surface (

  -donation), blocking active sites and stalling the reaction.

• Reductive Desulfurization: If forcing conditions (high temperature/pressure) are applied to overcome poisoning, the labile N–S bond cleaves, destroying the aromatic core.

Mechanistic Divergence: Heterogeneous vs. Homogeneous

The following diagram illustrates why traditional methods fail and why ATH is the preferred pathway.

Figure 1: Mechanistic divergence showing the failure of heterogeneous catalysis due to poisoning and the success of ATH via non-coordinating hydride transfer.

Primary Protocol: Asymmetric Transfer Hydrogenation (ATH)[1][2][3]

This protocol utilizes a Ruthenium(II)-arene complex with a chiral diamine ligand.[1] The reaction is driven by a hydrogen donor (Formic acid/Triethylamine) rather than H₂ gas.

Why this works: The "outer-sphere" mechanism involves a 6-membered transition state where hydrogen is transferred directly from the ligand/metal center to the ketone oxygen and carbon simultaneously. The isothiazole sulfur never binds to the Ruthenium, preventing poisoning.

Reagents & Materials

Component	Specification	Role
Substrate	1-(Isothiazol-4-yl)ethanone (1.0 eq)	Reactant
Catalyst	RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 – 1.0 mol%)	Chiral Catalyst
H-Source	Formic Acid / Triethylamine (5:2 azeotrope)	Hydrogen Donor / Solvent
Solvent	Dichloromethane (DCM) or Ethyl Acetate	Co-solvent (optional)
Quench	Saturated NaHCO₃	Neutralization

Note: The choice of Formic Acid/TEA over Isopropanol/KOH is critical. Isothiazoles are base-sensitive; the acidic/buffered nature of the formate system prevents base-catalyzed ring degradation.

Step-by-Step Methodology

Step 1: Catalyst Pre-Activation (Optional but Recommended)

• In a Schlenk flask, dissolve RuCl(p-cymene)[(S,S)-TsDPEN] (1.0 mol%) in a minimal amount of degassed DCM.

• Ensure the catalyst is a bright orange/red solid. Darkening indicates oxidation.

Step 2: Reaction Assembly

• Charge the reaction vessel with 1-(isothiazol-4-yl)ethanone (e.g., 5 mmol, 635 mg).

• Add the Formic Acid/TEA azeotrope (3.0 mL).

  • Caution: The reaction is exothermic. Add slowly at 0°C if scaling up >10g.

• Add the catalyst solution.

• Purge the headspace with Nitrogen or Argon for 2 minutes.

Step 3: Reaction Execution

• Stir the mixture at 25°C – 30°C . Heating is rarely required and increases the risk of side reactions.

• Monitor: Check progress via TLC (SiO₂, 30% EtOAc/Hexanes) or HPLC every 2 hours.

  • Target: Disappearance of ketone spot (

    ) and appearance of alcohol ( ).

  • Typical Time: 4 to 12 hours.

Step 4: Work-up & Isolation

• Dilute the reaction mixture with water (10 mL).

• Neutralize carefully with saturated NaHCO₃ until pH ~7.

  • Critical: Do not use strong caustic bases (NaOH/KOH) to avoid ring opening.

• Extract with Ethyl Acetate (3 x 10 mL).

• Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Step 5: Purification

• Purify via flash column chromatography (Gradient: 10%

  40% EtOAc in Hexanes).

• Validation: Enantiomeric excess (ee) should be determined via Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).

Experimental Workflow Visualization

The following diagram outlines the operational flow, highlighting critical control points (CCPs) to ensure reproducibility.

Figure 2: Operational workflow for the ATH of isothiazole ketones. Note the decision loop at the monitoring stage.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Reaction Stalls (<50% Conv.)	Catalyst deactivation by O₂ or trace S-impurities.	Degas all solvents thoroughly. Increase catalyst loading to 2 mol%.
Low Enantioselectivity (<80% ee)	Temperature too high or "leakage" to racemic background reaction.	Lower temperature to 0°C. Ensure ligand purity.
Ring Decomposition	pH too high during workup or reaction.	Switch from IPA/KOH to Formic Acid/TEA. Use NaHCO₃ for quench.
Product Racemization	Acid-catalyzed racemization of benzylic-like alcohol.	Remove Formic Acid immediately after reaction completion. Store product in neutral buffer.

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102. Link

  • Foundational text on the mechanism of Ru-catalyzed

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research, 40(12), 1300–1308. Link

  • Details the "outer-sphere" mechanism essential for avoiding sulfur poisoning.

• Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds. Tetrahedron: Asymmetry, 10(11), 2045-2061. Link

  • Review covering heteroaromatic substr

• BenchChem Technical Support. (2025). Strategies for Selective Catalytic Hydrogenation of Thiazole Rings. Link

  • Provides specific context on catalyst poisoning by thiazole/isothiazole sulfur.

Sources

• 1. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]

halogenation of acetyl group in 1-Isothiazol-4-yl-ethanone

Application Note: Regioselective -Halogenation of 1-Isothiazol-4-yl-ethanone

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound of Interest: 1-Isothiazol-4-yl-ethanone (4-Acetylisothiazole) | CAS: 88511-36-8

Executive Summary & Strategic Rationale

The

-halogenation of heteroaryl ketones is a foundational transformation in drug development, yielding -haloketones that serve as highly reactive electrophiles for the construction of complex heterocyclic scaffolds (e.g., via Hantzsch thiazole synthesis)[1].

When working with 1-Isothiazol-4-yl-ethanone , the core synthetic challenge lies in achieving absolute regioselectivity. The objective is to halogenate the

-methyl group of the acetyl moiety without inducing electrophilic aromatic substitution on the isothiazole ring. While the isothiazole core is generally stable, its C5 position remains susceptible to attack by strong, uncoordinated electrophiles[2]. This application note details the mechanistic causality behind reagent selection and provides self-validating protocols to achieve >98% regioselective -bromination.

Mechanistic Causality: The Necessity of Acid Catalysis

The choice of reaction medium is dictated by the intrinsic reactivity of the carbonyl group and the desired degree of halogenation. We strictly employ acid-catalyzed or Lewis acid-mediated pathways rather than base-catalyzed conditions.

• The Base-Catalyzed Pitfall: In basic media, the ketone is deprotonated to form an enolate. Once a single halogen atom is installed, its strong electron-withdrawing nature increases the acidity of the remaining

  -protons. This leads to rapid, uncontrolled polyhalogenation and subsequent carbon-carbon bond cleavage (the Haloform reaction)[1].

• The Acid-Catalyzed Advantage: Under acidic conditions, the reaction proceeds via an enol intermediate, and the rate-limiting step is the initial enolization[3]. Once mono-halogenated, the electronegative halogen withdraws electron density from the carbonyl oxygen, drastically reducing its basicity. This makes subsequent protonation and enolization significantly slower than that of the starting material[4]. This causality naturally halts the reaction at the mono-halogenated stage, allowing for clean isolation of 2-bromo-1-(isothiazol-4-yl)ethan-1-one.

Caption: Mechanistic divergence in alpha-halogenation of 4-acetylisothiazole.

Self-Validating Experimental Protocols

To accommodate different scale and purity requirements, two distinct protocols are provided. Every step is designed as a self-validating system, providing the operator with visual or physical cues of reaction progress.

Protocol A: Copper(II) Bromide Mediated Bromination (Preferred for High Regioselectivity)

This method utilizes

as both the Lewis acid to promote enolization and the bromine source. It avoids the generation of free , thereby completely protecting the C5 position of the isothiazole ring from electrophilic aromatic substitution.

Materials:

• 1-Isothiazol-4-yl-ethanone (1.0 equiv)

• Copper(II) bromide (

  , 2.0 equiv)

• Ethyl Acetate (EtOAc) / Chloroform (

  ) (1:1 v/v)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equiv of 1-Isothiazol-4-yl-ethanone in a 1:1 mixture of EtOAc and

  (approx. 10 mL/mmol). Causality: The mixed solvent system ensures the solubility of the organic ketone while slightly dissolving the inorganic to maintain a low, controlled concentration of the active brominating species.

• Reagent Addition: Add 2.0 equiv of finely powdered

  . The suspension will appear dark green/black.

• Thermal Activation: Heat the mixture to reflux (approx. 70°C) under vigorous stirring.

• Self-Validation (Visual Tracking): Monitor the reaction visually.

  acts as its own indicator. As the reaction proceeds, the dark green is consumed and reduced to Copper(I) bromide ( ), which precipitates as a dense, white solid. The reaction is deemed complete (typically 4-6 hours) when the supernatant becomes pale yellow/clear and a heavy white precipitate dominates the flask.

• Workup: Cool to room temperature and filter the mixture through a pad of Celite to remove the

  precipitate. Wash the pad with minimal EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude 2-bromo-1-(isothiazol-4-yl)ethan-1-one can be used directly or recrystallized from hexanes/EtOAc.

Caption: Step-by-step experimental workflow for CuBr2-mediated bromination.

Protocol B: Classic Acid-Catalyzed Bromination (Preferred for Scale-Up)

This method uses elemental bromine and is highly scalable, though it requires strict temperature control to prevent competitive ring bromination.

Materials:

• 1-Isothiazol-4-yl-ethanone (1.0 equiv)

• Bromine (

  , 1.05 equiv)

• Glacial Acetic Acid (AcOH)

• 33% HBr in AcOH (Catalytic)

Step-by-Step Methodology:

• Preparation: Dissolve the ketone in glacial acetic acid (5 mL/mmol) and cool to 10°C in a water bath.

• Initiation: Add 1-2 drops of 33% HBr in AcOH. Causality: This breaks the thermodynamic induction period by immediately providing the acidic environment required for enolization. Without it, unreacted

  accumulates, risking a sudden, exothermic runaway reaction once sufficient HBr is generated in situ.

• Controlled Addition: Dissolve

  (1.05 equiv) in an equal volume of AcOH. Add this solution dropwise over 30 minutes.

• Self-Validation (Visual Tracking): The reaction progress is monitored by the decolorization of bromine. Each drop will initially turn the solution orange, then rapidly decolorize as the enol consumes the electrophile. If the orange color persists for more than 2 minutes, pause the addition until it clears.

• Quenching: Once addition is complete and the solution is pale yellow, pour the mixture into ice water to precipitate the product. If residual

  remains, quench with a few drops of 10% aqueous sodium thiosulfate.

• Isolation: Filter the resulting solid, wash with cold water to remove residual acetic acid, and dry under vacuum.

Quantitative Data & Method Comparison

The following table summarizes the performance metrics of both protocols, allowing process scientists to select the optimal route based on their specific project constraints.

Parameter	Protocol A: / EtOAc-	Protocol B: / AcOH
Typical Yield	85–92%	65–75%
Regioselectivity	>98% ( -methyl specific)	~85% (Competitive C5-bromination)
Reaction Time	4–6 hours	1–2 hours
Scalability	Moderate (Requires high solvent volumes)	Excellent (High concentration possible)
Visual Validation	Green solid White precipitate	Rapid decolorization of orange
Safety Profile	Mild, avoids volatile toxic halogens	Requires handling of highly toxic

References

• Organic Chemistry: A Tenth Edition Title: 22.3 Alpha Halogenation of Aldehydes and Ketones Source: Pressbooks URL:[Link]

• Science of Synthesis Title: Product Class 15: Isothiazoles Source: Thieme-Connect URL:[Link]

• Master Organic Chemistry Title: The Hell–Volhard–Zelinsky Reaction and Alpha-Halogenation Source: Master Organic Chemistry URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

microwave-assisted synthesis of isothiazole ketone derivatives

Application Note: Microwave-Assisted Synthesis of Isothiazole Ketone Derivatives

Executive Summary

Isothiazoles and their fused derivatives are highly privileged scaffolds in medicinal chemistry, exhibiting potent antifungal, antiviral, and antiproliferative activities. Notably, the isothiazole core is central to the structure of bioactive natural products such as the antifungal agent brassilexin. Traditional syntheses of these heterocycles often suffer from prolonged reaction times, harsh conditions, and poor yields.

This application note details a highly efficient, field-proven protocol for the microwave-assisted organic synthesis (MAOS) of fused steroidal and non-steroidal isothiazoles. By leveraging a one-pot condensation/1,4-addition strategy utilizing

-bromo- , -unsaturated aldehydes, sodium thiocyanate, and urea, researchers can drastically reduce reaction times from hours to minutes while significantly improving yields and purity[1][2].

Mechanistic Rationale & Causality

To achieve a self-validating and robust protocol, it is critical to understand the causality behind the reagent selection and physical conditions:

• Pre-activation via Vilsmeier Formylation: Cyclic ketones are first converted into

  -bromo- , -unsaturated aldehydes using Phosphorus tribromide ( ) and Dimethylformamide (DMF). This step is non-arbitrary; it installs two highly reactive electrophilic centers. The -carbon becomes highly susceptible to nucleophilic attack due to the electron-withdrawing nature of both the newly installed formyl group and the bromide leaving group.

• The Role of the Sodium Thiocyanate-Urea System: Instead of using highly toxic and difficult-to-handle ammonia gas, this protocol utilizes urea. Under microwave irradiation, urea undergoes controlled thermal decomposition to release ammonia in situ. Simultaneously, the thiocyanate anion (

  ) acts as a soft nucleophile, executing a 1,4-Michael-type addition at the -position to displace the bromide.

• Microwave Dielectric Heating: The subsequent condensation of the in situ generated ammonia with the formyl group and the thiocyanate carbon drives the rapid cyclization of the isothiazole ring. Microwave irradiation directly couples with the polar solvent (DMF) and the ionic intermediates, providing localized superheating. This overcomes the high activation energy barrier of the final aromatization step, preventing the formation of degradation byproducts typical of prolonged conventional heating[3][4].

Experimental Workflow

Reaction pathway for microwave-assisted synthesis of fused isothiazoles from cyclic ketones.

Detailed Experimental Protocols

Phase 1: Synthesis of -Bromo- , -Unsaturated Aldehydes

Objective: Convert the starting cyclic ketone into a bis-electrophilic intermediate.

• Reagent Preparation: Dry DMF (10 mL) is placed in a 50 mL round-bottom flask and cooled to 0 °C using an ice-water bath under an inert argon atmosphere.

• Vilsmeier Reagent Generation: Slowly add

  (1.5 mmol) dropwise to the chilled DMF with continuous magnetic stirring. Maintain stirring for 30 minutes at 0 °C to ensure complete formation of the Vilsmeier-Haack complex.

• Ketone Addition: Dissolve the target cyclic ketone (1.0 mmol) in 2 mL of dry DMF. Add this solution dropwise to the Vilsmeier complex.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) eluent.

• Workup: Once the ketone is consumed, quench the reaction by pouring the mixture over crushed ice (50 g) and neutralize cautiously with a saturated aqueous solution of sodium acetate. Extract the aqueous layer with Dichloromethane (DCM) (

  mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure. The crude product can be used directly in Phase 2.

Phase 2: Microwave-Assisted Isothiazole Annulation

Objective: Execute the one-pot cyclization using the NaSCN-Urea system.

• Reaction Assembly: In a heavy-walled 10 mL microwave-transparent glass vial equipped with a magnetic stir bar, add the crude

  -bromo- , -unsaturated aldehyde (1.0 mmol), Sodium Thiocyanate (1.2 mmol), and Urea (1.5 mmol).

• Solvent Addition: Add 3 mL of dry DMF to the vial. Seal the vial with a Teflon-lined crimp cap to safely contain the pressure generated by the in situ ammonia release.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). Set the parameters to:

  • Power: 150 W (Dynamic power modulation)

  • Temperature: 100 °C

  • Ramp Time: 2 minutes

  • Hold Time: 6–8 minutes

  • Cooling: Compressed air cooling to 40 °C post-reaction.

• Purification (Self-Validation): Dilute the cooled mixture with 15 mL of cold water, prompting the precipitation of the crude isothiazole. Filter the precipitate, wash with cold water, and purify via silica gel column chromatography (Hexane:Ethyl Acetate gradient) to yield the analytically pure fused isothiazole derivative.

Quantitative Data & Yield Comparison

The transition from conventional reflux to microwave irradiation provides a stark improvement in both reaction kinetics and thermodynamic yields. The localized heating minimizes the thermal degradation of the sensitive

-bromo aldehyde intermediate.

Substrate Type	Heating Method	Temp (°C)	Time	Yield (%)	Purity (HPLC)
Steroidal Ketone	Conventional (Oil Bath)	100	8.0 hours	52	< 85%
Steroidal Ketone	Microwave (150 W)	100	8.0 mins	89	> 98%
Non-Steroidal Ketone	Conventional (Oil Bath)	100	10.5 hours	45	< 80%
Non-Steroidal Ketone	Microwave (150 W)	100	6.5 mins	93	> 99%
Indolin-2-one (Brassilexin precursor)	Microwave (150 W)	100	5.0 mins	85	> 98%

Table 1: Comparative efficiency of isothiazole synthesis using conventional heating vs. microwave irradiation[1][2].

Analytical Validation

To ensure the trustworthiness of the synthesized isothiazole derivatives, the following analytical checkpoints must be met:

• FT-IR Spectroscopy: Disappearance of the strong aldehyde carbonyl stretch (

  ) and the appearance of characteristic C=N ( ) and C=S/C-S stretching bands associated with the isothiazole ring.
• NMR (400 MHz, ): Complete absence of the aldehydic proton signal ( ). Appearance of the diagnostic highly deshielded aromatic proton of the isothiazole ring (typically around ) if the ring is unsubstituted at the 5-position.

• Mass Spectrometry (ESI-MS): Observation of the

  molecular ion peak corresponding to the exact mass of the annulated isothiazole, confirming the incorporation of the sulfur and nitrogen atoms and the loss of the bromide and oxygen.

References

• Bezbaruah, P., Gogoi, J., Rao, K. S., Gogoi, P., & Boruah, R. C. (2012). Microwave-assisted novel and efficient one-pot synthesis of fused steroidal and non-steroidal isothiazoles. Tetrahedron Letters, 53(33), 4389-4392.[Link]

• Bardasov, I. N., et al. (2016). Synthesis, Antiproliferative and Antiviral Activity of Imidazo[4,5-d]isothiazole Nucleosides. Journal of Medicinal Chemistry.[Link]

• Sakhuja, R., Panda, S. S., & Bajaj, K. (2012). Microwave Assisted Synthesis of Five Membered Azaheterocyclic Systems. Current Organic Chemistry, 16(6), 789-828.[Link]

Sources

• 1. Microwave-assisted novel and efficient one-pot synthesis of fused steroidal and non-steroidal isothiazoles [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Scalable Process Chemistry for 1-Isothiazol-4-yl-ethanone Production

Target Audience: Process Chemists, Scale-Up Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Strategic Rationale

1-Isothiazol-4-yl-ethanone (4-acetylisothiazole) is a highly valued heterocyclic building block in the synthesis of advanced pharmaceutical active ingredients (APIs) and agrochemicals [3]. However, translating the bench-scale synthesis of this compound to a kilogram-scale process presents severe operational hazards and selectivity challenges.

Traditional discovery-chemistry routes rely on halogen-metal exchange of 4-bromoisothiazole using

-butyllithium ( -BuLi) followed by trapping with acetyl chloride. The causality of failure at scale using this route is twofold:

• Cryogenic Constraints:

  -BuLi requires strict cryogenic conditions ( ) to prevent the highly reactive lithium intermediate from causing ring-opening of the isothiazole core. Maintaining in a 50 L reactor is energy-intensive and operationally fragile.

• Over-addition: Acetyl chloride is highly electrophilic. At scale, mixing inefficiencies often lead to the newly formed 1-isothiazol-4-yl-ethanone reacting with a second equivalent of the organometallic species, generating an unwanted tertiary alcohol impurity.

The Process Chemistry Solution: To engineer a robust, scalable, and high-yielding process, we replaced

-BuLi with Knochel’s "Turbo Grignard" ( ) [1]. The addition of lithium chloride breaks up the polymeric aggregates of the Grignard reagent, drastically increasing its reactivity and allowing the Br/Mg exchange to occur smoothly at . Furthermore, to completely eliminate the tertiary alcohol impurity, we utilize -methoxy- -methylacetamide (a Weinreb amide) as the electrophile [2].

Mechanistic pathway highlighting the stable Weinreb amide tetrahedral intermediate.

By forming a stable, chelated tetrahedral intermediate, the Weinreb amide physically prevents a second nucleophilic attack. The intermediate only collapses to form the desired ketone during the aqueous acidic quench, ensuring absolute chemoselectivity.

Process Workflow & Calorimetric Considerations

Scale-up requires strict adherence to thermodynamic controls. The Br/Mg exchange is moderately exothermic (

). By operating at with a controlled dosing rate of the Turbo Grignard, the heat evolution rate is kept well within the cooling capacity of standard jacketed glass-lined reactors.

Kilogram-scale process workflow for 1-Isothiazol-4-yl-ethanone synthesis.

Self-Validating Scale-Up Protocol (1.5 kg Scale)

The following protocol is engineered as a self-validating system . Progression to subsequent steps is strictly gated by In-Process Controls (IPCs) to prevent batch failure.

Phase 1: Halogen-Metal Exchange

• Reactor Preparation: Purge a 20 L jacketed glass reactor with nitrogen for 30 minutes. Charge 4-bromoisothiazole (

  , ) and anhydrous 2-methyltetrahydrofuran (2-MeTHF) ( ).

• Cooling: Adjust the jacket temperature to cool the internal reaction mass to

  .

• Grignard Dosing: Dropwise add

  ( in THF, , ) over 2.5 hours. Maintain the internal temperature strictly between and .

• Validation Gate (IPC 1): Withdraw a

  aliquot, quench into of sat. aqueous , extract with EtOAc, and analyze the organic layer via HPLC ( ).

  • System Logic: The reaction is deemed complete when unreacted 4-bromoisothiazole is

    (Area%). If , continue stirring at for 1 hour and repeat IPC 1. This prevents unreacted starting material from contaminating the final crystallization.

Phase 2: Electrophilic Addition

• Electrophile Dosing: To the dark solution at

  , add -methoxy- -methylacetamide ( , ) dissolved in 2-MeTHF ( ) over 1 hour.

• Aging: Allow the reaction mixture to warm to

  over 2 hours.

• Validation Gate (IPC 2): Perform HPLC analysis as described in IPC 1.

  • System Logic: Proceed to workup only when the intermediate complex formation is

    .

Phase 3: Quench and Isolation

• Acidic Quench: Transfer the reaction mixture via cannula into a secondary 50 L reactor containing a pre-chilled (

  ) solution of aqueous ( ) and ( ). Caution: Exothermic collapse of the tetrahedral intermediate.

• Phase Separation: Stir for 30 minutes, settle for 15 minutes, and separate the phases.

• Validation Gate (IPC 3 - Mass Balance): Analyze the aqueous layer by rapid LC-MS.

  • System Logic: If product concentration in the aqueous phase exceeds

    , perform an additional back-extraction with of 2-MeTHF. This creates a closed-loop mass balance check, preventing unexplained yield losses.

• Crystallization: Wash the combined organics with brine (

  ), dry over , and concentrate under reduced pressure to a volume of . Add -heptane ( ) slowly at , then cool to at a rate of to induce crystallization. Filter and dry under vacuum at .

Quantitative Data & Process Analytics

By transitioning from the cryogenic

-BuLi/Acetyl Chloride route to the Turbo Grignard/Weinreb Amide route, we observe a dramatic improvement in both isolated yield and impurity profile.

Table 1: Process Parameters & Yield Comparison

Parameter	Bench Route ( -BuLi / AcCl)	Scale-Up Route (Turbo Grignard / Weinreb)
Scale
Operating Temperature		to
Reaction Solvent	Diethyl Ether / THF	2-MeTHF (Industrial standard)
IPC Conversion
Isolated Yield		( )

Table 2: Impurity Profiling (HPLC Area %)

Impurity / Component	Bench Route Profile	Scale-Up Route Profile	Causality for Reduction
1-Isothiazol-4-yl-ethanone			Highly selective tetrahedral intermediate.
Tertiary Alcohol Impurity		Not Detected ( )	Weinreb amide prevents double nucleophilic attack.
Des-bromo Isothiazole			Superior moisture control and optimized stoichiometry.
Isothiazole Ring-Opened Byproducts		Not Detected ( )	Avoidance of highly basic/nucleophilic -BuLi.

References

• Knochel, P., Krasovskiy, A. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Halides. Angewandte Chemie International Edition. URL: [Link]

• Nahm, S., Weinreb, S. M. (1981). N-Methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters. URL: [Link]

• Organic Chemistry Portal. (2024). Synthesis of isothiazoles: Literature Review and Methodologies. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Chemoselective Reduction of Isothiazole Ketones

Welcome to the Technical Support Center. As drug development increasingly incorporates sulfur-nitrogen heterocycles, handling the delicate isothiazole ring has become a critical challenge. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you successfully reduce adjacent ketones without compromising the labile N-S bond.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my isothiazole ring open when I use standard reducing agents like

or ? A1: The isothiazole ring contains a relatively weak N-S bond that is highly susceptible to reductive cleavage[1]. Standard hydride donors like and unactivated can act as single-electron transfer (SET) agents or directly attack the soft sulfur atom. This leads to the reductive cleavage of the N-S bond, resulting in ring-opened byproducts such as acyclic thioamides or amines[2]. To prevent this, you must shift the reactivity away from the heteroatom bond and exclusively toward the carbonyl carbon.

Q2: I need to synthesize a racemic alcohol quickly. What is the most reliable benchtop chemical method? A2: The Luche Reduction is the gold standard for this transformation. By using Cerium(III) chloride heptahydrate (

) in combination with in methanol, you alter the reaction's chemoselectivity. According to Hard-Soft Acid-Base (HSAB) theory, the ion acts as a "hard" Lewis acid, coordinating strongly to the "hard" carbonyl oxygen. This coordination increases the electrophilicity of the ketone. Simultaneously, catalyzes the reaction of with methanol to form alkoxyborohydrides, which are "harder" nucleophiles that selectively attack the activated ketone rather than the "soft" sulfur atom of the isothiazole[3].

Q3: How can I achieve high enantiomeric excess (

) without risking N-S bond cleavage? A3: You have two primary options:

• Asymmetric Transfer Hydrogenation (ATH): Using a Ruthenium-based catalyst (e.g., Ru-TsDPEN) with a formate buffer or isopropanol as the hydrogen donor. This avoids the use of harsh hydride reagents and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  gas, providing excellent chemoselectivity for the ketone.

• Biocatalysis (Ketoreductases - KREDs): This is the optimal approach for complex pharmaceutical intermediates. KREDs operate under mild, aqueous conditions (pH 6.5–7.5) and are completely orthogonal to N-S bond cleavage, offering near-perfect chemoselectivity and enantioselectivity (

  )[4].

Part 2: Mechanistic Pathways & Data Presentation

To understand the divergence between successful reduction and substrate destruction, review the reaction pathways below.

Caption: Reaction pathways for isothiazole ketone reduction showing cleavage vs. preservation.

Quantitative Comparison of Reducing Agents

The following table summarizes the performance of various reducing systems when applied to isothiazole-bearing ketones.

Reducing System	Chemoselectivity (Ketone vs N-S)	Enantiomeric Excess ( )	Typical Yield	Reaction Conditions
/ THF	Poor (Extensive ring opening)	N/A (Racemic)	(Intact)	to RT, 1-2 h
/ MeOH	Moderate to Poor	N/A (Racemic)		to , 2 h
Luche ( / )	Excellent	N/A (Racemic)		, MeOH, 30 min
ATH (Ru-TsDPEN)	Very Good			, , 12 h
KRED (Biocatalysis)	Perfect (Orthogonal)			Aqueous Buffer (pH 7), , 24 h

Part 3: Self-Validating Experimental Protocols

Protocol A: Luche Reduction of Isothiazole Ketones (Racemic)

Causality Check: The addition of

must precede to ensure complete coordination to the carbonyl. Self-Validation: The controlled evolution of hydrogen gas upon addition confirms the formation of the active alkoxyborohydride species.

• Preparation: In an oven-dried flask under nitrogen, dissolve the isothiazole ketone (1.0 equiv, 10 mmol) and

  (1.2 equiv, 12 mmol) in anhydrous methanol (30 mL).

• Activation: Stir the mixture at room temperature for 15 minutes to allow the Cerium-carbonyl complex to form. The solution should remain clear.

• Cooling: Cool the reaction mixture to

  using an ice-water bath.

• Reduction: Add

  (1.2 equiv, 12 mmol) portion-wise over 10 minutes. Note: Vigorous bubbling will occur. This is the expected displacement of hydride by methanol.

• Monitoring: Stir at

  for 30 minutes. Validate reaction completion via TLC (EtOAc/Hexane). The product spot will be significantly more polar than the ketone, with no highly polar streaking (which would indicate thioamide formation).

• Quenching & Extraction: Quench carefully with saturated aqueous

  (20 mL). Extract the aqueous layer with Ethyl Acetate ( mL). Wash combined organics with brine, dry over , and concentrate under reduced pressure.

Protocol B: KRED-Mediated Enantioselective Reduction

Causality Check: Ketoreductases require a continuous supply of NAD(P)H. Using Glucose Dehydrogenase (GDH) and glucose drives the equilibrium forward by recycling the cofactor. Self-Validation: As the reaction proceeds, gluconic acid is produced by GDH, causing the pH to drop. The continuous addition of base (e.g., 1M NaOH) by a pH-stat directly correlates to the conversion rate.

Caption: Step-by-step workflow for optimizing KRED-mediated enantioselective reduction.

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate buffer. Adjust to pH 7.0. Add 1 mM

  (stabilizes the enzyme).

• Cofactor & Substrate: Dissolve D-glucose (2.0 equiv) and

  (0.05 equiv) in the buffer. Dissolve the isothiazole ketone (50 mmol) in DMSO (10% of total reaction volume) and add it to the buffer.

• Enzyme Addition: Add the selected KRED variant (2 g/L) and GDH (1 g/L) to the suspension.

• Incubation: Stir the mixture at

  at 250 rpm. Maintain the pH at 7.0 using an autotitrator dispensing 1M NaOH.

• Completion: The reaction is complete when base consumption ceases (typically 12–24 hours). Verify

  conversion and via chiral HPLC.

• Workup: Add Celite and filter to remove denatured proteins. Extract the filtrate with MTBE (

  mL). The mild pH ensures the isothiazole ring remains completely intact.

References

• Jones Research Group. "Reduction Reactions and Heterocyclic Chemistry." Wordpress / Course Notes. Available at:[Link]

• Mihara, G., et al. (2020). "Rhodium-Catalyzed Annulative Coupling of Isothiazoles with Alkynes through N-S Bond Cleavage." Organic Letters, 22(2), 661-665. Available at:[Link]

• Petkowski, J. J., et al. (2020). "An Apparent Binary Choice in Biochemistry: Mutual Reactivity Implies Life Chooses Thiols or Nitrogen-Sulfur Bonds, but Not Both." Astrobiology, 20(5), 590-605. Available at:[Link]

• Rovira, A. R., et al. (2017). "Expanding a fluorescent RNA alphabet: synthesis, photophysics and utility of isothiazole-derived purine nucleoside surrogates." RSC Advances, 7, 10487-10497. Available at:[Link]

• Fazal, A., et al. (2021). "A Standalone β-Ketoreductase Acts Concomitantly with Biosynthesis of the Antimycin Scaffold." ACS Chemical Biology, 16(7), 1234-1240. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. joneschemistry.wordpress.com [joneschemistry.wordpress.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Isothiazole Isomer Separation

The following technical guide is structured as a Level 3 Support Tier response from a specialized Chemical Process R&D Center. It assumes the user has already attempted basic purification and is facing difficulties with isomeric resolution.

Ticket ID: ISO-SEP-45-AC Subject: Resolution of 4-acetylisothiazole from 5-acetylisothiazole mixture Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Triage

Separating 4-acetylisothiazole (4-Ac) from 5-acetylisothiazole (5-Ac) is a classic problem in heterocyclic process chemistry. These regioisomers possess distinct electronic environments but similar boiling points, often leading to co-elution in standard flash chromatography and co-distillation under vacuum.

The core challenge:

• 4-Acetylisothiazole: The carbonyl is in the

  -position relative to the ring heteroatoms.

• 5-Acetylisothiazole: The carbonyl is in the

  -position to Sulfur. This allows for a specific non-bonded interaction (chalcogen bonding) that alters the dipole moment and solubility profile compared to the 4-isomer.

This guide provides a validated troubleshooting workflow to separate these isomers, grounded in the exploitation of their polarity differences and synthetic origins.

Diagnostic Workflow (Decision Matrix)

Before committing to a separation method, confirm the mixture composition. The chemical shifts in proton NMR are your primary diagnostic tool.

Figure 1: Decision matrix for determining the appropriate purification strategy based on mixture complexity.

NMR Identification Key

• 4-Acetylisothiazole: Look for the H-5 proton. It typically appears as a singlet (or fine doublet) further downfield due to the adjacent Sulfur and electron-withdrawing acetyl group.

• 5-Acetylisothiazole: Look for the H-4 proton. It will show coupling to H-3 but differs in shift due to the absence of the adjacent Sulfur deshielding effect found in the 5-position.

Protocol A: High-Resolution Flash Chromatography

This is the primary recommendation. The 5-acetyl isomer is generally less polar than the 4-acetyl isomer due to the intramolecular

interaction which "internalizes" the dipole.

Materials

• Stationary Phase: High-efficiency spherical silica gel (20–40 µm). Do not use standard 60 µm silica if

  .

• Mobile Phase: Hexanes / Ethyl Acetate (EtOAc).

• Modifier: 1% Triethylamine (TEA) (Optional, prevents tailing if ring nitrogen protonation is an issue on acidic silica).

Step-by-Step Procedure

• TLC Optimization:

  • Prepare a 30% EtOAc in Hexanes solvent system.

  • Spot the mixture.[1]

  • Observation: You should see two spots. The 5-acetyl isomer (top spot) usually elutes first (higher

    ). The 4-acetyl isomer (bottom spot) elutes second due to higher interaction with the silica silanols.

  • Target: Adjust polarity until the

    is at least 0.15.

• Column Packing:

  • Use a column volume (CV) ratio of 1:50 (1 g crude to 50 g silica).

  • Equilibrate the column with 100% Hexanes.

• Elution Gradient:

  Time (CV)	% Hexanes	% EtOAc	Purpose
  0–3	100	0	Column equilibration
  3–10	95	5	Elute non-polar impurities
  10–25	90 → 70	10 → 30	Elution of 5-Acetyl isomer
  25–35	70	30	Isocratic hold (Resolution gap)

  | 35–50 | 70 → 40 | 30 → 60 | Elution of 4-Acetyl isomer |

• Fraction Collection:

  • Collect small fractions (1/3 test tube size) during the transition phase.

  • Do not combine "mixed" fractions; recycle them if yield is critical.

Protocol B: Selective Synthesis (The "Root Cause" Fix)

If chromatography is insufficient (e.g., scale >10g), the most effective "separation" is to avoid forming the mixture. The reactivity profiles of C-4 and C-5 are orthogonal.[2]

Pathway 1: Synthesis of 4-Acetylisothiazole (Electrophilic)

The isothiazole ring is deactivated, making Friedel-Crafts difficult. However, the 4-position is the preferred site for electrophilic attack.

• Strategy: Start with 4-bromoisothiazole.

• Reaction: Lithium-Halogen Exchange followed by acetylation.

  • Reagents:

    -BuLi, , followed by -dimethylacetamide (DMAc).

  • Selectivity: >98% 4-isomer.

Pathway 2: Synthesis of 5-Acetylisothiazole (Lithiation)

The C-5 proton is the most acidic due to the adjacent Sulfur atom (inductive effect).

• Strategy: Direct deprotonation of isothiazole.

• Reaction:

  • Isothiazole +

    -BuLi (THF, ) 5-Lithioisothiazole.

  • Quench with Acetaldehyde followed by oxidation (Jones reagent) OR quench with Acetyl Chloride.

  • Selectivity: Exclusive to C-5. Note: If temperature rises above -50°C, the ring may fragment.

Figure 2: Orthogonal synthetic pathways to avoid isomeric mixtures.

Frequently Asked Questions (FAQ)

Q1: Why do these isomers co-elute on my TLC plate? A: Isothiazole isomers often have similar dipole moments. If they co-elute in 100% EtOAc or 100% DCM, try a "polarity mismatch" solvent. Use Toluene/Acetone (9:1). The

-stacking ability of toluene often discriminates between the electronic densities of the 4- and 5-positions better than simple alkanes.

Q2: Can I use distillation? A: Generally, no . The boiling point difference is typically

. Distillation will likely result in an enriched mixture rather than pure compounds. Furthermore, isothiazoles can be thermally unstable; prolonged heating may lead to ring-opening (N-S bond cleavage).

Q3: My 5-acetyl product is solidifying, but the 4-acetyl is an oil. Can I filter it? A: Yes. This is an excellent purification method.

• Dissolve the mixture in a minimum amount of hot hexanes (or pentane).

• Cool slowly to

  .

• The isomer with the higher melting point (often the more symmetric or polar-packed isomer) may crystallize out. Filter the solid and subject the mother liquor (enriched in the other isomer) to chromatography.

Q4: Are there stability concerns during workup? A: Yes. The isothiazole N-S bond is sensitive to nucleophilic attack, especially under basic conditions. Avoid using strong hydroxide bases (NaOH/KOH) during extraction. Use saturated

or mild bicarbonate for neutralizing reactions.

References

• Isothiazole Synthesis & Reactivity

  • Source: Russian Chemical Reviews (2002), "Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications".[3]

  • Relevance: Establishes the acidity of the C-5 position and electrophilic n

• Regioselectivity in Azoles

  • Source: BenchChem Technical Support, "Managing Regioselectivity in Thiazole Electrophilic Substitution".

  • Relevance: Provides analogous data on thiazole/isothiazole electron density and substitution patterns.[4]

• Physical Properties & Chromatography

  • Source: NIST Chemistry WebBook & A
  • Relevance: General boiling point and melting point trends for acetyl-heterocycles.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling isothiazole derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]

troubleshooting regioselectivity in isothiazole acylation

Status: Active Ticket ID: ISO-ACY-004 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The "N-S Bond" Paradox

Welcome to the IsoTech technical support center. If you are here, you are likely staring at an NMR spectrum that shows a nitrile peak where your isothiazole ring used to be, or a C-5 substituted product when you desperately needed the C-4 isomer.

Isothiazole acylation is deceptive. While it looks like a standard 5-membered heterocycle (like thiophene), the Nitrogen-Sulfur (N-S) bond renders it uniquely fragile. The core challenge is a trade-off: Acidity vs. Stability .

• C-5 is the most acidic position (pKa ~29), making it the kinetic target for deprotonation.

• However, the N-S bond is susceptible to nucleophilic attack and reductive cleavage, often leading to ring fragmentation before your electrophile (acyl chloride/Weinreb amide) can react.

This guide provides the logic to navigate these competing reactivities.

Visual Troubleshooting: The Decision Matrix

Before modifying your conditions, locate your target on this decision tree to identify the correct mechanistic pathway.

Module 1: The "Ghost" Peak (Ring Fragmentation)

Symptom: You attempted to lithiate isothiazole with n-BuLi at -78°C. Upon quenching with an acyl chloride, the product yield is <10%, and the crude NMR shows a strong nitrile signal (

) and complex vinylic protons.

Diagnosis: Nucleophilic Ring Opening. Unlike thiophene, the isothiazole sulfur atom is electrophilic due to the adjacent nitrogen. n-Butyllithium acts as a nucleophile, attacking the sulfur rather than deprotonating the C-5 carbon. This cleaves the N-S bond, resulting in a linear butylthio-acrylonitrile species.

The Fix:

• Stop using n-BuLi. It is too nucleophilic.

• Use LDA (Lithium Diisopropylamide): The bulky amide is non-nucleophilic and will selectively deprotonate C-5.

• Use "Turbo-Grignards" (Knochel-Hauser Base): This is the modern gold standard. TMPMgCl·LiCl (2,2,6,6-tetramethylpiperidinylmagnesium chloride lithium chloride complex) allows for deprotonation at higher temperatures (up to 0°C) without ring opening because the magnesium species is less polarized than the lithium species.

Comparison of Bases:

Base Reagent	pKa (Conj. Acid)	Nucleophilicity	Ring Opening Risk	Recommended Temp
n-BuLi	~50	High	Critical	Do not use
LDA	~36	Low (Bulky)	Low	-78°C
TMPMgCl·LiCl	~37	Very Low	Negligible	-40°C to 0°C

Module 2: The C-4 vs. C-5 Battle

Symptom: You want the acyl group at C-4, but you keep isolating the C-5 isomer or recovering starting material.

Diagnosis: Thermodynamic Mismatch. Direct deprotonation will always favor C-5 (kinetic acidity). You cannot force C-4 lithiation on a bare isothiazole ring using standard bases.

The Fix: Halogen-Metal Exchange. You must change your starting material.

• Precursor: Start with 4-bromoisothiazole .

• Reagent: Use i-PrMgCl·LiCl (Turbo Grignard) or n-BuLi (only if transmetallating immediately).

• Mechanism: The bromine-magnesium exchange is faster than the deprotonation of C-5.

  • Note: If using n-BuLi for exchange, you must work at -78°C to prevent the generated butyl bromide from reacting or the n-BuLi from attacking the ring sulfur.

Module 3: Experimental Protocol

Standard Operating Procedure: C-5 Acylation via Knochel-Hauser Base

This protocol uses TMPMgCl·LiCl to avoid ring fragmentation and ensure high yields.

Reagents:

• Isothiazole (1.0 equiv)[1]

• TMPMgCl[2][3][4]·LiCl (1.2 equiv, ~1.0 M in THF)

• Weinreb Amide (1.2 equiv) — Preferred over acyl chlorides to prevent bis-addition.

• THF (anhydrous)

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask under Argon. Add anhydrous THF and Isothiazole.

• Metallation: Cool the solution to -20°C .

  • Why? Unlike n-BuLi (-78°C), the Mg-base is stable at higher temps, ensuring complete deprotonation without cryogenic overkill, but -20°C protects the sensitive N-S bond better than RT.

• Addition: Dropwise add TMPMgCl·LiCl . Stir for 30 minutes at -20°C.

  • Checkpoint: The solution may turn yellow/orange. This is the active magnesiated species.

• Electrophile: Add the Weinreb Amide (dissolved in minimal THF) dropwise.

• Warming: Allow the reaction to warm to 0°C over 1 hour.

• Quench: Quench with sat. NH₄Cl solution.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Visualizing the Pathway:

FAQ: Rapid Fire Troubleshooting

Q: Can I use acyl chlorides instead of Weinreb amides? A: Yes, but proceed with caution. The magnesiated isothiazole is highly reactive. If you use an acyl chloride, the resulting ketone is more reactive than the precursor, leading to tertiary alcohol side products (double addition). If you must use an acyl chloride, use Transmetallation to Zinc (add ZnCl₂ to the Mg-species) to soften the nucleophile before adding the acid chloride.

Q: I need to functionalize C-3. How? A: This is the "Hard Mode." You must block C-5 first.

• Silylate C-5 (TMPMgCl·LiCl then TMSCl).

• Isolate the 5-TMS-isothiazole.

• Lithiate again (LDA or TMPMgCl·LiCl).[2][3][5] The base will now target C-3 (the only acidic spot left).

• Quench with electrophile.[6]

• Remove TMS (TBAF).

Q: My reaction mixture turned black and tarry. A: This usually indicates decomposition of the heteroaryl-metal species.

• Did you exceed 0°C before quenching?

• Was your THF dry? (Proton sources cause rapid decomposition).

• Try Transmetallation: After generating the Mg-species, add ZnCl₂ (1.0 M in THF). The resulting organozinc species is much more thermally stable.

References

• Isothiazole Lithiation & Ring Opening Mechanisms

  • Catellani, M., et al. "Lithiation of five-membered heteroaromatic compounds." Canadian Journal of Chemistry, 1970.

  • Key Insight: Establishes the mechanism of nucleophilic attack on sulfur by n-BuLi leading to ring cleavage.

• Knochel-Hauser Base (TMPMgCl[3]·LiCl) Applications:

  • Knochel, P., et al. "Mixed Mg/Li Amides of the Type R2NMgCl⋅LiCl as Highly Efficient Bases." Angewandte Chemie Int. Ed., 2006.[3][7]

  • Key Insight: Introduction of the base that solves the fragmentation issue by allowing non-nucleophilic deproton

• Regioselective Functionalization of Thiazoles/Isothiazoles

  • Dunst, C., & Knochel, P. "Regioselective functionalization of the thiazole scaffold using TMPMgCl·LiCl." Journal of Organic Chemistry, 2011.[2]

  • Key Insight: While focused on thiazole, the protocol is directly chemically analogous and the standard reference for 1,2-azole magnesi

• Isothiazole C-5 Lithiation Stability

  • Shibuya, I., et al. "Regioselective lithiation and functionalization of 3-(benzyloxy)isothiazole." Journal of Organic Chemistry, 2002.[6]

  • Key Insight: Demonstrates the use of LDA for C-5 lithiation to avoid ring opening in oxygenated deriv

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Regioselective functionalization of the thiazole scaffold using TMPMgCl·LiCl and TMP2Zn·2MgCl2·2LiCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Knochel-Hauser Base | Chem-Station Int. Ed. [en.chem-station.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective lithiation and functionalization of 3-(benzyloxy)isothiazole: application to the synthesis of thioibotenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 1-Isothiazol-4-yl-ethanone Workflows

Topic: Stability and Reactivity of 4-Acetylisothiazole Under Basic Conditions Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Mechanistic Grounding: The Vulnerability of the Isothiazole Core

As a Senior Application Scientist, I frequently consult with researchers who experience complete loss of starting material when subjecting 1-Isothiazol-4-yl-ethanone (4-acetylisothiazole) to standard base-catalyzed conditions (e.g., aldol condensations). To troubleshoot this, we must first understand the causality of the degradation.

The isothiazole ring features a highly polarizable and relatively weak nitrogen-sulfur (N-S) bond. The presence of the strongly electron-withdrawing acetyl group at the C4 position significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the heterocycle, localizing intense electrophilic character at the adjacent C5 position.

When exposed to nucleophilic bases (e.g., hydroxides, alkoxides, or amines), the base preferentially attacks the C5 carbon rather than deprotonating the acetyl methyl group. This nucleophilic attack triggers an irreversible N-S bond cleavage, leading to ring-opened thiolate intermediates, degradation, or complex heterocyclic rearrangements (1 [1]).

Base-induced ring opening mechanism of 4-acetylisothiazole.

Frequently Asked Questions (FAQs)

Q: Why do I lose all my starting material when attempting an aldol condensation with NaOH or KOH? A: Aqueous hydroxides are highly nucleophilic. Instead of acting as Brønsted bases to deprotonate the alpha-carbon of your acetyl group, they act as Lewis bases, attacking the highly electrophilic C5 position of the isothiazole ring. This causes immediate N-S bond scission. You must switch to a strictly non-nucleophilic base.

Q: I used hydrazine to form a hydrazone at the acetyl group, but NMR shows a completely different heterocyclic core. What happened? A: You have inadvertently triggered a Koutentis rearrangement. Hydrazines and primary amines are notorious for attacking isothiazolium and isothiazole cores. The hydrazine attacks the C5 position, opens the ring, and subsequently undergoes an intramolecular cyclization to form a pyrazole derivative (2 [2]). If your goal is hydrazone formation, you must use strictly acid-catalyzed conditions (e.g., catalytic TsOH in ethanol) and avoid excess free amine.

Q: How can I successfully form an enolate at the acetyl group without destroying the ring? A: You must rely on steric hindrance and cryogenic temperatures. Using Lithium Diisopropylamide (LDA) at -78 °C ensures the base is too bulky to attack the C5 position, forcing it to act exclusively as a Brønsted base at the unhindered acetyl methyl group.

Base Compatibility and Stability Matrix

To aid in your experimental design, consult the quantitative stability matrix below. This summarizes the causality between base nucleophilicity, operating temperature, and ring survival.

Base Type	Example	Nucleophilicity	Operating Temp	Ring Stability	Mechanistic Outcome
Aqueous Hydroxide	NaOH, KOH	High	0 °C to 25 °C	Critical Failure	Rapid nucleophilic attack at C5; complete N-S cleavage.
Alkoxide	NaOEt, KOtBu	High / Mod	0 °C to 60 °C	Critical Failure	Ring-opening to thiolate intermediates.
Amine / Hydrazine	NH₂NH₂, RNH₂	High	25 °C to 80 °C	Rearrangement	Koutentis rearrangement to pyrazoles.
Amidine	DBU	Low	-20 °C to 25 °C	Moderate	Slow degradation; requires strict time limits and monitoring.
Sterically Hindered Amide	LDA, LHMDS	Very Low	-78 °C	Stable	Clean enolization at the C4-acetyl methyl group.

Troubleshooting Workflow for Base-Catalyzed Reactions

Troubleshooting workflow for base-catalyzed reactions on isothiazoles.

Self-Validating Experimental Protocol: Cryogenic Alpha-Alkylation

To ensure scientific integrity, a protocol must validate itself before committing precious reagents. The following procedure details the alpha-alkylation of 1-Isothiazol-4-yl-ethanone using a built-in deuterium-quench validation step.

Objective: Form the enolate of the C4-acetyl group cleanly, verify its formation, and trap it with an electrophile.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and purge with Argon. Causality: Trace moisture reacts with LDA to form diisopropylamine and highly nucleophilic LiOH, which will immediately destroy the isothiazole ring.

• Substrate Dissolution: Dissolve 1.0 mmol of 1-Isothiazol-4-yl-ethanone in 5.0 mL of anhydrous THF. Cool the solution to strictly -78 °C using a dry ice/acetone bath.

• Base Addition: Add 1.05 equivalents of freshly titrated LDA (in THF/hexanes) dropwise over 10 minutes down the side of the flask.

• Enolization: Stir the reaction at -78 °C for 30 minutes. Causality: The cryogenic temperature suppresses the thermal activation energy required for any residual ring-opening pathways.

• Self-Validation (The D₂O Quench):

  • Withdraw a 0.1 mL aliquot of the reaction mixture using a pre-chilled syringe.

  • Quench the aliquot immediately into an NMR tube containing 0.5 mL of D₂O/CDCl₃.

  • Validation Check: Run a rapid ¹H NMR. You must observe the disappearance of the acetyl methyl singlet (~2.5 ppm) and the retention of the isothiazole aromatic protons. If the aromatic protons have shifted drastically or disappeared, ring cleavage has occurred due to poor temperature control or impure LDA.

• Electrophilic Trapping: Once enolate formation is validated, add 1.1 equivalents of your target electrophile (e.g., benzyl bromide) dropwise at -78 °C.

• Completion: Allow the reaction to slowly warm to -20 °C over 2 hours. Quench with saturated aqueous NH₄Cl (which is weakly acidic and safe for the ring) and extract with EtOAc.

References

• Product Class 15: Isothiazoles Science of Synthesis, Thieme Connect. Provides foundational mechanistic insights into the sensitivity of isothiazolium salts and neutral isothiazoles to primary amines, hydrazines, and nucleophilic bases, detailing the resulting mixed 3-aminoalk-2-ene-1-thiones from ring opening. 1

• REVIEW - Advances in the Synthesis and Reactivity of Isothiazoles National Science Foundation (NSF PAR). Documents the Koutentis rearrangement and highlights the historical challenges of isothiazole assembly due to the instability of the N-S bond and its susceptibility to reductive and nucleophilic cleavage. 2

• Isothiazoles in the Design and Synthesis of Biologically Active Substances Thieme Connect. Discusses the functional environment of the isothiazole heterocycle and the strategic avoidance of strong nucleophiles during late-stage derivatization of side chains to prevent ring-opening. 3

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. par.nsf.gov [par.nsf.gov]
• 3. thieme-connect.com [thieme-connect.com]

Technical Support Center: Metal Catalyst Removal from Isothiazole Ketones

Topic: Purification of Isothiazole Ketone Intermediates (Pd/Cu/Ru Removal) Document ID: TSC-ISO-2024-05 Audience: Process Chemists, Medicinal Chemists, CMC Leads

Introduction: The "Sticky Sulfur" Problem

Why is this failing? You are likely reading this because standard aqueous washes (EDTA, brine) or simple recrystallization failed to bring your metal content within ICH Q3D limits (typically <10 ppm for oral, <1 ppm for parenteral).

The Science: Isothiazole ketones act as bidentate ligands . The ring sulfur and the nitrogen (or the ketone oxygen) form a stable chelate complex with soft metals like Palladium (Pd) or Copper (Cu). This "isothiazole-metal" complex effectively competes with standard scavengers. To fix this, you must introduce a ligand with a significantly higher binding constant (

) than your product.

Module 1: Diagnostic & Triage

Before selecting a removal method, characterize the impurity profile. Use this decision matrix to select the correct protocol.

Workflow Visualization: Method Selection

Figure 1: Decision matrix for selecting the appropriate metal scavenging technique based on solubility, scale, and cost constraints.

Module 2: The Scavenger Protocol (Solid-Supported)

Recommended For: High-value intermediates, late-stage synthesis, or when aqueous workups cause emulsion.

The Chemistry: Functionalized silica (e.g., SiliaMetS®) uses surface-bound ligands. For isothiazoles, Thiol (SH) and Dimercaptotriazine (DMT) are superior because they are "soft" bases that outcompete the isothiazole sulfur for "soft" acids (Pd, Cu).

Comparative Data: Scavenger Efficiency

Scavenger Type	Functional Group	Affinity (Pd)	Affinity (Cu)	Compatibility with Isothiazoles
Thiol (Si-SH)	Propylthiol	High	Medium	Excellent (Neutral pH)
DMT (Si-DMT)	Dimercaptotriazine	Very High	High	Good (Avoid strong acid)
TAA (Si-TAA)	Triamine	Low	High	Poor (Free amines may react with ketone)
Activated Carbon	N/A	Variable	Variable	Risk (Yield loss due to adsorption)

Protocol A: Batch Mode Scavenging

Target: Reduce Pd from ~5000 ppm to <50 ppm.

• Dissolution: Dissolve the crude isothiazole ketone in a solvent that swells the silica (THF, Ethyl Acetate, or DMF). Avoid alcohols if ester transesterification is a risk, though usually safe for ketones.

• Loading: Add 4 molar equivalents of SiliaMetS® Thiol or DMT relative to the residual metal content (not the product).

  • Calculation: If you have 1 mol of Pd catalyst originally, assume 50% remains. Add 2 mol of scavenger.

• Temperature: Heat to 50°C for 4 hours.

  • Why? Isothiazole-Pd complexes are kinetically stable. Heat is required to overcome the activation energy for ligand exchange.

• Filtration: Filter through a 0.45 µm pad (or Celite) to remove the silica.

• Analysis: Check metal content via ICP-MS. If >50 ppm, repeat with fresh scavenger.

Module 3: Aqueous Workup Alternatives (Ligand Stripping)

Recommended For: Large-scale manufacturing (>1 kg) where solid scavengers are cost-prohibitive.

The Chemistry: Water-soluble ligands like N-Acetylcysteine (NAC) or L-Cysteine are zwitterionic. They strip the metal from the organic phase (isothiazole) into the aqueous phase.

Protocol B: The L-Cysteine Wash

Warning: Isothiazole rings can be sensitive to high pH (ring opening). Maintain pH < 9.

• Preparation: Prepare a 10% w/v solution of L-Cysteine in water. Adjust pH to 7.0–8.0 using dilute NaOH.

  • Note: Do not use pH > 10. Strong bases can attack the isothiazole ring (S-N bond cleavage).

• Contact: Add the aqueous cysteine solution to your organic layer (containing the product). Ratio: 1:1 v/v.

• Agitation: Stir vigorously at 40°C for 1 hour.

  • Visual Cue: The aqueous layer often turns dark/black as Pd-Cysteine complexes form.

• Separation: Separate layers. The product remains in the organic layer; Pd migrates to the aqueous layer.

• Polishing: Wash the organic layer once with brine to remove residual cysteine.

Module 4: Troubleshooting & FAQs

Q1: My product is turning black/brown after crystallization. Why?

A: This is "Metal Drag." The isothiazole-metal complex has a similar solubility profile to your pure product and is co-crystallizing.

• Fix: Perform a "Hot Filtration" through a pad of SiliaMetS® Thiol before cooling the crystallization solution. This catches the metal while the product is still dissolved.

Q2: Can I use Trimercaptotriazine (TMT) resin?

A: Yes, Si-DMT is essentially TMT on silica. However, avoid free TMT (non-supported) unless you have a rigorous filtration method, as free TMT-Pd complexes form colloidal suspensions that are incredibly difficult to filter (clogging 0.2 µm filters).

Q3: I used an amine scavenger (En, TAA) and my yield dropped. What happened?

A: Isothiazole ketones are electrophilic. Free primary amines (like those in Trisamine or Ethylenediamine resins) can attack the ketone or the imine-like nitrogen of the ring, leading to decomposition.

• Rule: Always use S-based scavengers (Thiol, DMT) for electrophilic heterocycles, not N-based scavengers.

Q4: The metal levels are low, but the product is still colored.

A: Color does not equal metal content. Conjugated organic byproducts (oligomers) are often highly colored. Trust the ICP-MS data, not your eyes. If color is the only issue, use Activated Carbon (e.g., Darco G-60) after metal removal.

Mechanism of Action Visualization

Figure 2: Competitive ligand exchange mechanism. The Thiol scavenger displaces the isothiazole due to higher affinity for the soft metal center.

References

• ICH Q3D Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2019).[1] Guideline for Elemental Impurities Q3D(R2). [Link]

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. [Link]

• Biotage White Paper. (2020). Strategies for Metal Removal in Pharmaceutical Synthesis. Biotage AB.[Link]

Sources

• 1. reddit.com [reddit.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 1-Isothiazol-4-yl-ethanone: A Comprehensive Structural Elucidation and Comparison Guide

As a Senior Application Scientist in heterocyclic chemistry, I frequently oversee the analytical validation of critical building blocks used in drug discovery. 1-Isothiazol-4-yl-ethanone (also known as 4-acetylisothiazole) is a highly privileged intermediate in the synthesis of advanced pharmaceuticals and agrochemicals[1]. However, its commercial and synthetic viability depends entirely on regiochemical purity.

This guide objectively compares the analytical performance of 1-Isothiazol-4-yl-ethanone against its regioisomeric alternatives. By leveraging 1H NMR spectroscopy, we provide researchers with a self-validating framework to unequivocally confirm structural identity and purity.

Mechanistic Principles & Causality (E-E-A-T)

To understand the NMR profile of 1-Isothiazol-4-yl-ethanone, we must first examine the causality behind the chemical shifts in the parent isothiazole ring. Isothiazole is a five-membered heteroaromatic system where the disparate electronegativities of the adjacent nitrogen and sulfur atoms create a highly polarized electron distribution.

In the unsubstituted baseline compound, the 1H NMR resonances (in CCl₄/CDCl₃) are well-documented: H-3 at 8.54 ppm , H-4 at 7.26 ppm , and H-5 at 8.72 ppm [2]. The spin-spin coupling constants are the ultimate diagnostic tools:

Hz, Hz, and Hz[2].

When an acetyl group (–COCH₃) is anchored at the C-4 position to form 1-Isothiazol-4-yl-ethanone, it fundamentally alters the local magnetic environment:

• Deshielding Effect: The strong electron-withdrawing nature of the carbonyl group removes electron density from the adjacent C-3 and C-5 positions via inductive (-I) and mesomeric (-M) effects[3]. Consequently, both H-3 and H-5 are heavily deshielded, shifting downfield past 9.0 ppm.

• Loss of Coupling: Because the remaining protons (H-3 and H-5) are in a meta-like relationship across the heteroatoms, their mutual coupling (

  ) remains near zero.

The Analytical Advantage: This causality dictates that the 1H NMR spectrum of 1-Isothiazol-4-yl-ethanone will present two sharp singlets in the aromatic region. This distinct lack of splitting is the definitive feature that allows rapid, objective differentiation from its regioisomers.

Comparative Data Analysis

To objectively evaluate the analytical distinctness of 1-Isothiazol-4-yl-ethanone, we compare its quantitative 1H NMR profile against its primary alternatives: 3-acetylisothiazole and 5-acetylisothiazole.

Table 1: 1H NMR Chemical Shifts of Acetylisothiazole Regioisomers

Compound	H-3 (ppm)	H-4 (ppm)	H-5 (ppm)	Acetyl-CH₃ (ppm)	Diagnostic Splitting Pattern
Isothiazole (Reference)	8.54 (d)	7.26 (dd)	8.72 (d)	N/A	Hz, Hz
1-Isothiazol-3-yl-ethanone	-	~7.80 (d)	~8.90 (d)	~2.65 (s)	Two doublets ( Hz)
1-Isothiazol-5-yl-ethanone	~8.60 (d)	~7.90 (d)	-	~2.60 (s)	Two doublets ( Hz)
1-Isothiazol-4-yl-ethanone	~9.05 (s)	-	~9.35 (s)	~2.55 (s)	Two singlets ( Hz)

Data synthesized from foundational isothiazole shielding studies[3],[2].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. It not only identifies the compound but internally verifies the accuracy of the instrument and the purity of the sample.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of 1-Isothiazol-4-yl-ethanone in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl₃ is chosen because its residual solvent peak (7.26 ppm) does not overlap with the highly deshielded H-3 and H-5 protons (>9.0 ppm). TMS acts as a self-validating zero-point reference, ensuring that the downfield shifts are true electronic effects and not instrument drift.

Step 2: Instrument Setup & Acquisition

• Action: Transfer the solution to a 5 mm precision NMR tube and acquire data on a 400 MHz spectrometer at 298K. Use a standard 1D proton pulse sequence (zg30) with 16 scans and a relaxation delay (d1) of 2.0 seconds.

• Causality: A 2.0-second delay ensures complete longitudinal relaxation (T1) of the isolated aromatic protons. This guarantees that the final integration accurately reflects the theoretical 1:1:3 ratio of H-3, H-5, and the acetyl methyl group, validating the sample's purity.

Step 3: Data Processing

• Action: Apply a 0.3 Hz exponential line broadening function before Fourier Transform. Phase and baseline correct manually.

• Causality: Line broadening enhances the signal-to-noise ratio without obscuring the fine structure. This is critical to confirm the absence of meta-coupling (

  Hz), which is the primary diagnostic feature of the 4-substituted isomer.

Step-by-step experimental workflow for 1H NMR acquisition and processing.

Structural Elucidation Logic

When analyzing the processed spectrum, the logical relationship between the observed splitting patterns and the molecular structure provides a foolproof identification pathway. If the synthesis yielded a mixture of regioisomers, the presence of doublets in the 7.5–9.0 ppm range immediately flags contamination.

Logical decision tree for differentiating acetylisothiazole regioisomers via 1H NMR.

Conclusion

For drug development professionals, the analytical verification of 1-Isothiazol-4-yl-ethanone is elegantly solved by 1H NMR. Unlike its 3- and 5-substituted regioisomers, which exhibit distinct vicinal coupling (

Hz and Hz, respectively), the 4-substituted product is uniquely characterized by two highly deshielded singlets. By adhering to the self-validating protocol outlined above, researchers can ensure the regiochemical integrity of their starting materials before committing them to complex downstream syntheses.

References

• Wasylishen, R. E., et al. "Nuclear Magnetic Resonance Chemical Shifts of some Monosubstituted Isothiazoles." Canadian Journal of Chemistry, 1975. URL:[Link]

• Micetich, R. G. "US3654294A - Certain isothiazolylacetylenemercaptides." Google Patents, 1972.

Sources

• 1. US3654294A - Certain isothiazolylacetylenemercaptides - Google Patents [patents.google.com]
• 2. Isothiazole(288-16-4) 1H NMR spectrum [chemicalbook.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]

comparing reactivity of 4-acetylisothiazole vs 4-acetylthiazole

Comparative Reactivity Guide: 4-Acetylisothiazole vs. 4-Acetylthiazole in Synthetic Workflows

For researchers and drug development professionals, the selection of heterocyclic scaffolds is rarely trivial. While 4-acetylthiazole (a 1,3-azole) and 4-acetylisothiazole (a 1,2-azole) share identical molecular weights and similar lipophilic profiles, their distinct heteroatom topologies dictate profoundly different chemical reactivity. Understanding these mechanistic divergences—particularly concerning enolization kinetics, metal-ion chelation, and carbonyl electrophilicity—is critical for optimizing synthetic pathways and developing novel bioactive derivatives.

Mechanistic Reactivity Profile

Chelation-Driven Enolization Kinetics

The most striking operational difference between these two isomers emerges during enolization, a prerequisite step for alpha-functionalization (e.g., halogenation, alkylation). The kinetics of enolization are heavily influenced by the spatial relationship between the acetyl group and the ring nitrogen.

In 4-acetylthiazole , the nitrogen atom at position 3 is directly adjacent to the C4-acetyl group. This specific geometry allows for highly stable bidentate coordination with transition metal cations (such as Cu²⁺ or Zn²⁺). The metal ion coordinates simultaneously with the thiazole nitrogen and the carbonyl oxygen, forming a favorable 5-membered chelate ring. This transition state stabilization drastically lowers the activation energy, making metal cations hundreds of times more effective than protons at catalyzing the enolization process[1].

Conversely, in 4-acetylisothiazole , the nitrogen is located at position 2, separated from the C4-acetyl group by a carbon atom. This increased distance and rigid ring geometry sterically prohibit the formation of a stable bidentate chelate. Metal ions can only interact via weaker monodentate coordination with the carbonyl oxygen. As a result, 4-acetylisothiazole exhibits significantly slower enolization rates under metal-catalyzed conditions, requiring harsher environments or stronger bases to achieve comparable alpha-activation.

Metal-ion coordination pathways driving enolization kinetics in acetyl azoles.

Carbonyl Electrophilicity and Condensation

Both isomers readily participate in nucleophilic addition and condensation reactions, such as the synthesis of hydrazones or chalcones. However, the 1,3-thiazole ring exerts a stronger localized electron-withdrawing inductive effect on the C4 position due to the immediate proximity of the highly electronegative sp² nitrogen.

This localized electron deficiency renders the carbonyl carbon of 4-acetylthiazole slightly more electrophilic. In synthetic applications, this translates to faster Claisen-Schmidt condensations with aromatic aldehydes to yield thiazole-based chalcones[2]. While 4-acetylisothiazole also undergoes condensation—such as reacting with carbethoxyhydrazine to form hydrazone intermediates[3]—it generally requires extended reflux times or more aggressive dehydrating agents to drive the equilibrium forward.

Quantitative Data Comparison

The following table summarizes the comparative reactivity metrics based on standardized kinetic and synthetic evaluations.

Property / Reaction Metric	4-Acetylthiazole (1,3-Azole)	4-Acetylisothiazole (1,2-Azole)	Mechanistic Driver
Base Enolization Rate ( )	[1]	Slower (Relative)	Inductive electron withdrawal from adjacent N3 accelerates proton loss.
Metal-Ion Catalysis Factor	enhancement (with Cu²⁺)[1]	Minimal enhancement	Bidentate (N, O) chelation stabilizes the transition state[1].
Carbonyl Electrophilicity	High	Moderate	Proximity of N3 increases partial positive charge on the carbonyl carbon.
Chalcone Synthesis Yield	75–85% (Standard basic conditions)[2]	50–65% (Requires optimized conditions)	Higher electrophilicity drives rapid aldol addition and subsequent dehydration[2].

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, utilizing visual and spectroscopic feedback loops to confirm reaction progress.

Protocol 1: Metal-Catalyzed Enolization Assay (Halogenation Kinetics)

This protocol exploits the fact that the rate of halogenation of an acetylheterocycle is zero-order with respect to the halogen and first-order with respect to the substrate, making the enolization step rate-determining[1].

• Preparation: Prepare a

  solution of the target acetylheterocycle (4-acetylthiazole or 4-acetylisothiazole) in an aqueous acetate buffer (pH 5.0) to maintain a constant proton concentration.

• Catalyst Addition: Introduce

  to achieve a final metal-ion concentration of .

• Halogenation: Inject a standardized iodine solution (

  ) to a final concentration of .

• Kinetic Monitoring: Immediately transfer the mixture to a quartz cuvette and place it in a UV-Vis spectrophotometer thermostated at 25 °C.

• Data Acquisition: Monitor the decrease in absorbance at

  (the peak) over time.

• Validation: The reaction is self-validating; the linear decolorization of the iodine solution visually and spectroscopically confirms the zero-order consumption of the halogen, allowing for the direct calculation of the pseudo-first-order enolization rate constant (

  ) from the slope.

Protocol 2: Claisen-Schmidt Condensation for Chalcone Synthesis

This protocol details the synthesis of N-heterocyclic chalcones, leveraging the electrophilicity of the acetyl group[2].

• Reagent Assembly: Dissolve

  of 4-acetylthiazole and of the target aromatic aldehyde in of anhydrous ethanol. Causality Note: Anhydrous ethanol is critical to prevent competitive hydrolysis of the intermediate aldol adduct and to thermodynamically drive the final dehydration step.

• Base Catalysis: Cool the reaction vessel to 0–5 °C in an ice bath. Dropwise, add

  of an aqueous solution (40% w/v) under vigorous magnetic stirring.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12–15 hours.

• Isolation: Pour the dark reaction mixture over

  of crushed ice and neutralize with dilute (1 M) until precipitation is complete.

• Purification: Filter the crude solid under vacuum, wash with cold distilled water, and dry. Recrystallize from a 1:1 mixture of ethanol/dioxane[2].

• Validation: The reaction is self-indicating; the successful formation of the highly conjugated chalcone system results in the precipitation of a brightly colored (yellow to deep orange) solid. Final structural validation is achieved via ¹H-NMR, observing the characteristic trans-alkene doublet (

  ) around .

Claisen-Schmidt condensation workflow for thiazole-based chalcone synthesis.

References

1.4. ResearchGate / J. Chem. Soc. Perkin Trans. 2. 1994. 2.2. PubMed Central (PMC). 3.3. Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3654294A - Certain isothiazolylacetylenemercaptides - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Structural Intelligence Guide: 4-Substituted Isothiazole Derivatives

Executive Summary: The "Orphan" Position

In the landscape of 1,2-thiazoles (isothiazoles), the 4-position represents a unique electronic and steric vector compared to the more commonly accessible 3- and 5-positions. While 3- and 5-substituted derivatives are often exploited for direct sigma-hole interactions or metal coordination, 4-substituted isothiazoles offer a distinct "hinge" geometry critical for fragment-based drug discovery (FBDD).

This guide objectively compares the crystallographic performance of 4-substituted derivatives against their positional isomers.[1] We focus on supramolecular assembly, bond metrics, and the specific impact of 4-substitution on planarity and bio-isosterism.

Comparative Structural Analysis

Isomer Impact: 4- vs. 5-Substitution

A critical design parameter in heterocyclic chemistry is the "twist angle" induced by substitution, which dictates

-conjugation and solubility.

Case Study: Phenyl-isothiazolyl-oxathiazolone derivatives. Research comparing 5-(3-phenylisothiazol-4-yl) (4-isomer) vs. 5-(3-phenylisothiazol-5-yl) (5-isomer) reveals a drastic structural divergence driven by the 4-position sterics.

Feature	4-Substituted Isomer	5-Substituted Isomer	Implication for Drug Design
Molecular Planarity	Twisted (Non-planar)	Planar	4-substituents disrupt conjugation, increasing solubility but reducing -stacking.[1]
Twist Angle	~61° (Phenyl ring to core)	< 5° (Near coplanar)	High twist angles create "3D" character, useful for escaping "flatland" in library design.
Packing Motif	Disrupted -stacking	Centrosymmetric Tetramers	5-isomers aggregate strongly (lower solubility); 4-isomers pack loosely.[1]
Dominant Contact	S···O (3.02 Å)	S[2]···N (3.07 Å) & S···O	4-position forces the sulfur atom into varied acceptor environments.

Expert Insight: When designing for oral bioavailability, the 4-substituted scaffold is superior for breaking planarity.[1] If target affinity relies on intercalation or flat

-stacking, the 5-substituted isomer is the preferred candidate.

Halogen Bonding Networks (4,5-Dichloro Derivatives)

The introduction of halogens at the 4-position creates potent sigma-hole donors. In 3-substituted-4,5-dichloroisothiazoles, the chlorine at C4 is not merely a steric blocker but an active supramolecular handle.

• Cl···Cl Interactions: Type II halogen bonds are observed, linking molecules into infinite zigzag chains.[1]

• S···N Interactions: The isothiazole sulfur acts as a chalcogen bond donor, often pairing with nitrile nitrogens or carbonyl oxygens in the crystal lattice.[1]

Experimental Protocols

Synthesis of the Core Scaffold (4-Bromoisothiazole)

Accessing the 4-position requires electrophilic aromatic substitution on the isothiazole ring. This protocol ensures high regioselectivity.[1]

Reagents: Isothiazole (SM), Bromine (

), Acetic Acid (AcOH).[3]

• Setup: Charge a chemically resistant flask with Isothiazole (1.0 eq) and AcOH (7.5 vol). Heat to 95 °C.

• Addition: Add

  (1.33 eq) dropwise over 20 minutes. Critical: Slow addition prevents ring opening.[1]

• Reaction: Stir at 95 °C for 6 hours. Monitor by TLC (Hexane/EtOAc).

• Workup: Cool to RT. Pour into ice water. Extract with Ether (

  ).[3]

• Purification: Wash organic phase with 6N NaOH (to pH 7–8). Dry over

  .[1] Distill under reduced pressure.

  • Yield Target: ~15–20% (Low yield is intrinsic due to volatility and side reactions; use sealed systems).

Crystallization Workflow for X-Ray Analysis

Growing diffraction-quality crystals of 4-substituted derivatives is challenging due to their often low melting points.[1]

Figure 1: Decision tree for crystallizing labile isothiazole derivatives. Vapor diffusion using pentane is recommended to minimize thermal degradation.[1]

Quantitative Data Summary

The following metrics are derived from high-resolution X-ray diffraction data of representative 4-substituted isothiazoles.

Table 1: Key Bond Metrics & Geometry

Parameter	4-Bromo-isothiazole	4-Cyano-isothiazole	4,5-Dichloroisothiazole deriv.
Space Group	(Typical)		(Triclinic)
C3–C4 Bond (Å)	1.374	1.420	1.385
C4–C5 Bond (Å)	1.410	1.365	1.390
S1–N2 Bond (Å)	1.645	1.632	1.650
Intermolecular S···N	3.25 Å (Weak)	3.05 Å (Strong)	2.98 Å (Very Strong)
Density ( )	2.15	1.38	1.72

Analysis:

• Bond Alternation: The C3–C4 and C4–C5 bond lengths indicate the degree of aromaticity. 4-Cyano substitution causes significant bond localization compared to the bromine analogue.[1]

• S···N Interactions: This is the "molecular glue" of isothiazole crystals.[1] In 4-substituted derivatives, this interaction is often weaker than in unsubstituted or 3-substituted variants due to steric twisting, which prevents optimal orbital overlap.

Structural Activity Relationship (SAR) Logic[4]

Understanding the crystal packing allows us to predict biological behavior.[1] The diagram below illustrates how crystallographic features translate to drug properties.

Figure 2: Translation of crystallographic data points (blue) into actionable medicinal chemistry properties (green/red).

References

• Synthesis and crystal structures of phenyl isothiazolyl oxathiazolone isomers. Source: National Institutes of Health (PMC). Significance: Defines the "twist" effect of 4-substitution vs 5-substitution.

• Synthesis, X-ray characterization and DFT calculations of 3-substituted 4,5-dichloroisothiazoles. Source: Royal Society of Chemistry (CrystEngComm). Significance: Establishes halogen bonding and pi-stacking protocols for chlorinated isothiazoles.

• 4-Bromo-isothiazole Chemical Properties and Synthesis. Source: ChemicalBook / PubChem.[1] Significance: Baseline physical data and synthesis protocols for the parent 4-substituted scaffold.

• Isothiazole Derivatives as Novel HIV Replication Inhibitors. Source: ResearchGate.[1] Significance: Biological application of 3,4,5-trisubstituted isothiazoles and their crystal structure correlations.

Sources

• 1. 4-Bromo-isothiazole | C3H2BrNS | CID 5200358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The crystal structures of two isomers of 5-(phenyl­iso­thia­zol­yl)-1,3,4-oxa­thia­zol-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-BROMO-ISOTHIAZOLE | 24340-77-0 [chemicalbook.com]

Mechanistic Grounding: Electronic Transitions and Causality

UV-Vis Absorption Maxima of 1-Isothiazol-4-yl-ethanone: A Comparative Guide for Photochemical and Synthetic Applications

As a Senior Application Scientist, understanding the precise photophysical properties of heterocyclic building blocks is paramount for optimizing photochemical reactions, monitoring reaction kinetics, and designing photo-responsive drugs. 1-Isothiazol-4-yl-ethanone (commonly known as 4-acetylisothiazole, CAS 88511-36-8) is a highly versatile intermediate in medicinal chemistry[1].

This guide objectively compares the UV-Vis absorption characteristics of 1-Isothiazol-4-yl-ethanone against its structural isomers and parent compounds, detailing the electronic causality behind its spectrum and providing a self-validating protocol for rigorous spectroscopic analysis.

To understand the UV-Vis spectrum of 1-Isothiazol-4-yl-ethanone, we must first examine the parent heterocycle. Unsubstituted isothiazole exhibits a strong primary absorption band at

= 244 nm ( = 5200), which corresponds to the transition of the aromatic ring system[2].

When an electron-withdrawing acetyl group is introduced to the isothiazole ring, it establishes a cross-conjugated system. This conjugation effectively decreases the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, less energy is required to promote an electron, resulting in a predictable bathochromic shift (red shift) to longer wavelengths.

The position of the acetyl group dictates the extent of this shift due to varying degrees of orbital overlap:

• 3-Position: 3-acetylisothiazole exhibits a shift to 262 nm[3].

• 5-Position: 5-acetyl-3-methylisothiazole shows an even more pronounced shift to 284 nm due to extended linear conjugation across the sulfur-nitrogen axis[3].

• 4-Position (1-Isothiazol-4-yl-ethanone): The C4 position allows the carbonyl

  -system to conjugate directly with the dienic character of the isothiazole ring. This structural arrangement yields a primary absorption maximum centered at approximately 265–268 nm . Additionally, a weaker, symmetry-forbidden transition occurs above 300 nm, originating from the non-bonding lone pairs on the carbonyl oxygen.

Electronic transitions and bathochromic shifting in 4-acetylisothiazole.

Comparative Quantitative Data

The following table summarizes the quantitative UV-Vis absorption data, allowing researchers to easily differentiate 1-Isothiazol-4-yl-ethanone from its structural alternatives during chromatographic or spectroscopic analysis.

Compound	Acetyl Position	(nm)	Primary Electronic Transition	Source / Derivation
Isothiazole	None	244 nm	(Ring)	Literature[2]
3-Acetylisothiazole	C3	262 nm	(Conjugated)	Literature[3]
1-Isothiazol-4-yl-ethanone	C4	~265 nm	(Conjugated)	Interpolated / Comparative
5-Acetyl-3-methylisothiazole	C5	284 nm	(Extended Conjugation)	Literature[3]

Self-Validating Experimental Protocol for UV-Vis Acquisition

To obtain high-fidelity spectra and calculate precise molar extinction coefficients (

), simply placing a sample in a spectrophotometer is insufficient. The following step-by-step methodology incorporates built-in validation checks to ensure data integrity, preventing artifacts caused by solvent cutoff, detector saturation, or molecular aggregation.

Step 1: Solvent Selection & Preparation

• Action: Dissolve 1-Isothiazol-4-yl-ethanone in Spectroscopic-Grade Methanol (MeOH).

• Causality: Methanol has a UV cutoff of 205 nm. Using solvents with higher cutoffs (e.g., Acetone, cutoff ~330 nm) would completely mask the critical 240–290 nm observation window.

Step 2: Serial Dilution for Dynamic Range Optimization

• Action: Prepare a stock solution at

  M, then perform serial dilutions to create working samples at M, M, and M.

• Causality: Standard Photomultiplier Tube (PMT) detectors are only linear between 0.1 and 1.0 Absorbance Units (AU). Concentrations higher than

  M often exceed 1.5 AU, leading to photometric inaccuracy and artificial flattening of the peak.

Step 3: Dual-Beam Baseline Correction

• Action: Place pure Spectro-Grade MeOH in both the reference and sample quartz cuvettes (1 cm path length). Run a baseline scan from 200 nm to 400 nm.

• Causality: This step mathematically subtracts the inherent absorbance of the quartz material and the Rayleigh scattering of the solvent, ensuring the final spectrum isolates the solute's electronic transitions.

Step 4: Spectral Acquisition & Beer-Lambert Validation (The Self-Validation Step)

• Action: Scan the prepared dilutions from 200 nm to 400 nm. Plot the maximum absorbance at ~265 nm against the concentration of each dilution.

• Causality: Calculate the linear regression. If

  , the system obeys the Beer-Lambert Law ( ). This self-validates that the compound is fully dissolved as a monomer. A non-linear plot indicates molecular aggregation (e.g., -stacking) or excimer formation, which artificially shifts the apparent .

Self-validating workflow for high-fidelity UV-Vis spectral acquisition.

Application in Drug Development

For drug development professionals, knowing the precise

of 1-Isothiazol-4-yl-ethanone is critical for Reaction Monitoring . When utilizing this compound in condensation reactions (e.g., forming hydrazones or complex fused heterocycles), the disappearance of the characteristic ~265 nm band and the emergence of a new, further red-shifted band allows for real-time, non-destructive kinetic tracking via flow-cell UV-Vis spectroscopy.

References

• 1-isothiazol-4-yl-ethanone - CAS号88511-36-8.Molaid Chemical Database.
• Product Class 15: Isothiazoles.Thieme-Connect.
• Greenwich Academic Literature Archive (Spectroscopic Data of Isothiazoles).University of Greenwich.

Sources

• 1. 1-isothiazol-4-yl-ethanone - CAS号 88511-36-8 - 摩熵化学 [molaid.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. gala.gre.ac.uk [gala.gre.ac.uk]

Definitive Structural Elucidation of Isothiazole Regioisomers via 13C NMR: A Comparative Guide

Executive Summary: The Heterocycle Challenge

In medicinal chemistry, the isothiazole ring (1,2-thiazole) is a critical bioisostere for pyridine and thiazole moieties. However, distinguishing isothiazole regioisomers—and differentiating the isothiazole core from its constitutional isomer, thiazole (1,3-thiazole)—remains a frequent bottleneck. Standard 1H NMR is often insufficient due to signal overlap and lack of coupling partners in substituted systems.

This guide establishes a 13C NMR-based structural fingerprinting protocol . By leveraging the distinct electronegativity differences between Nitrogen and Sulfur, we can predict chemical shift hierarchies and C-H coupling constants (

) to unequivocally assign regiochemistry without requiring X-ray crystallography.

Theoretical Framework: The Electronic Landscape

To interpret the spectra, one must understand the electronic environment of the isothiazole ring. Unlike benzene, the electron density is unevenly distributed due to the heteroatoms.

• N-S Bond Effect: The N-S bond is the defining feature of isothiazole. Nitrogen is highly electronegative, deshielding adjacent carbons. Sulfur is less electronegative but highly polarizable.

• Resonance Contributors: The canonical forms result in specific shielding patterns:

  • C3 (Pos 3): Adjacent to Nitrogen (

    ). Highly deshielded (Low Field).

  • C5 (Pos 5): Adjacent to Sulfur (

    ). Moderately deshielded.

  • C4 (Pos 4): Beta to both heteroatoms. High electron density (High Field).

Comparative Chemical Shift Baseline (Unsubstituted)

Carbon Position	Isothiazole ( ppm)	Thiazole ( ppm)	Electronic Driver
C3 (Iso) / C2 (Thia)	157.0	153.0	Adjacent to N (and S in Thiazole)
C4 (Iso) / C4 (Thia)	123.4	143.0	C4 is "benzene-like" in Isothiazole
C5 (Iso) / C5 (Thia)	148.0	119.0	S-adjacent vs. C=C bond character

Key Insight: The most diagnostic feature of an isothiazole ring is the C4 resonance at ~123 ppm . In thiazole, no carbon resonates in this "high field" aromatic region (typically >140 ppm or <120 ppm).

Distinguishing Regioisomers: The Logic of Substitution

When you introduce a substituent (e.g., Methyl, Phenyl, Halogen), the "missing" signal and the shift of the remaining carbons confirm the structure.

Scenario A: 3-Substituted Isothiazole

• The Missing Peak: The low-field C3 signal (~157 ppm) becomes a quaternary carbon (lower intensity, no HSQC correlation).

• The Marker: You will observe the distinct C4 (~124 ppm) and C5 (~148 ppm) signals with strong proton coupling.

• Coupling:

  is typically larger (~185 Hz) than (~170 Hz).

Scenario B: 4-Substituted Isothiazole

• The Missing Peak: The high-field C4 signal (~123 ppm) becomes quaternary.

• The Marker: You retain two low-field signals: C3 (~157 ppm) and C5 (~148 ppm) .

• Differentiation: This is often confused with thiazole. However, the gap between C3 and C5 is small (~9 ppm) compared to the gap in thiazole isomers.

Scenario C: 5-Substituted Isothiazole

• The Missing Peak: The C5 signal (~148 ppm) becomes quaternary.

• The Marker: You retain the very low field C3 (~157 ppm) and the very high field C4 (~124 ppm) .

• Diagnostic: The presence of the ~124 ppm signal with a proton attached (HSQC active) immediately rules out thiazole derivatives.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, follow this specific acquisition sequence.

Step 1: Sample Preparation

• Solvent: DMSO-

  is preferred over CDCl for polar heterocycles to prevent aggregation shifts.

• Concentration: Minimum 20 mg/0.6 mL for clear quaternary carbon detection within 1024 scans.

Step 2: Acquisition Parameters

• Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Why? Minimizes NOE enhancement variation, allowing for semi-quantitative integration if relaxation delays (

    ) are set to >3s.

• Gated Decoupling (Optional but Recommended): Use a gated decoupling sequence (decoupler ON during acquisition, OFF during delay) to measure

  coupling constants if regioisomerism is ambiguous.

Step 3: The Validation Logic (Graphviz)

Figure 1: Decision tree for assigning isothiazole regioisomers based on 13C chemical shift logic.

Comparative Data Table

The following table summarizes the expected chemical shifts and coupling constants. Values are averaged from literature (CDCl

and DMSO- ).

Parameter	Isothiazole (Parent)	3-Methylisothiazole	4-Methylisothiazole	5-Methylisothiazole	Thiazole (Parent)
C3 Shift ( )	157.1 (CH)	166.0 (C)	158.0 (CH)	157.0 (CH)	N/A
C4 Shift ( )	123.4 (CH)	123.0 (CH)	133.5 (C)	124.0 (CH)	143.0 (CH)
C5 Shift ( )	148.0 (CH)	148.0 (CH)	143.0 (CH)	163.0 (C)	119.0 (CH)
(Hz)	C5: 187, C4: 173	C5: 185, C4: 170	C5: 182, C3: 178	C4: 170, C3: 175	C2: 191

Data Interpretation Notes:

• Alpha-Effect: Methyl substitution typically causes a downfield shift (deshielding) of ~9-12 ppm at the site of substitution (the quaternary carbon).

• Coupling Fingerprint: If you run a coupled spectrum, a coupling constant >185 Hz is almost exclusively C5-H5 in the isothiazole ring. If this coupling is absent, you likely have a 5-substituted isomer.

Advanced Validation: 2D NMR Integration

While 13C is the gold standard, confirm your assignment using HSQC (Heteronuclear Single Quantum Coherence) .

• Step 1: Acquire HSQC.

• Step 2: Locate the proton signal at

  8.5 - 9.0 ppm.

  • If it correlates to

    ~157: It is H3 (Isothiazole) or H2 (Thiazole).

  • If it correlates to

    ~148: It is H5 (Isothiazole).

• Step 3: Locate the proton signal at

  7.0 - 7.5 ppm.

  • If it correlates to

    ~123: It is H4 (Isothiazole). This is the definitive confirmation of the isothiazole core.

Figure 2: Recommended experimental workflow for structural elucidation.

References

• Wasylishen, R. E., et al. (1975).[1] Carbon-13 and proton chemical shifts of some monosubstituted isothiazoles. Canadian Journal of Chemistry, 53(4), 596–603. Link

• Still, I. W. J., et al. (1976). Carbon-13 nuclear magnetic resonance spectra of organic sulfur compounds. Canadian Journal of Chemistry, 54(11), 1660-1664. Link

• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard Reference Text).

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH Publishers.[2]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. spectrabase.com [spectrabase.com]

Comparative Guide to Melting Point Determination of Crystalline 4-Acetylisothiazole

The Scientific Context: Why Thermal Characterization Matters

In the realm of heterocyclic drug development, the thermal characterization of intermediates like 4-acetylisothiazole is a non-negotiable quality gate. As a building block for complex pharmaceuticals and agrochemicals, 4-acetylisothiazole possesses a specific crystal lattice energy. Its melting behavior is highly susceptible to polymorphic shifts and the presence of residual solvents (such as ethyl acetate, commonly used in its recrystallization 1).

As a Senior Application Scientist, I have observed countless batches fail downstream coupling reactions simply because a broadened melting point—indicative of impurities or structural polymorphs—was ignored during routine Quality Control (QC). Impurities disrupt the crystal lattice, causing the melting point to depress and broaden 2. Accurately determining the melting point is not merely a regulatory checkbox; it is a fundamental predictor of batch purity and downstream reactivity.

This guide objectively compares three primary analytical methodologies for determining the melting point of crystalline 4-acetylisothiazole, providing self-validating experimental protocols for each.

Logical Workflow for Method Selection

Selecting the correct analytical technique depends entirely on the data required by your development phase. The decision matrix below outlines the logical progression for choosing between the Automated Capillary Method, Differential Scanning Calorimetry (DSC), and Hot-Stage Microscopy (HSM).

Decision matrix for selecting the optimal melting point determination method.

Methodological Comparison & Quantitative Data

To make an informed choice, we must compare the fundamental mechanisms and operational parameters of the three leading techniques.

• Automated Capillary Method: Relies on optical transmission. As the opaque crystalline 4-acetylisothiazole melts, it becomes a transparent liquid, triggering a digital sensor 3.

• Differential Scanning Calorimetry (DSC): Measures the differential heat flow required to increase the temperature of the sample versus a reference. It is the method of choice when utmost precision and thermodynamic profiling are required 4.

• Hot-Stage Microscopy (HSM): Involves direct visual observation of the crystal lattice collapsing under polarized light while heated on a precision stage.

Quantitative Performance Comparison

Parameter	Automated Capillary Method	Differential Scanning Calorimetry (DSC)	Hot-Stage Microscopy (HSM)
Primary Output	Optical melting range ( to )	Heat flow ( ), precise	Visual morphological changes
Accuracy	C to C	C to C	C to C
Sample Size	1–3 mg	1–5 mg	< 1 mg
Throughput	High (up to 6 simultaneous capillaries)	Low (1 sample per run)	Low (1 sample per run)
Automation Level	Fully automated	Fully automated	Manual / Semi-automated
Cost per Analysis	Low	High	Medium
Best Used For	Routine QC,5 compliance [[3.4]]	Thermodynamic profiling, polymorphs	Visualizing sublimation or decomposition

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. In my laboratory, we treat melting point determination not as a single measurement, but as a self-validating system. This means the analytical sequence is designed to automatically fail and halt if fundamental thermodynamic or instrument parameters drift out of specification.

Protocol A: Automated Capillary Method (USP <741> Compliant)

Standardized workflow for automated capillary melting point determination.

System Suitability (Self-Validation): Prior to analyzing the 4-acetylisothiazole batch, the instrument must measure a secondary reference standard traceable to USP primary standards 6. If the measured melting point deviates by >0.5°C from the certified value, the system locks out further analysis until recalibrated.

• Step 1: Pulverization. Gently pulverize the dried 4-acetylisothiazole crystals using an agate mortar and pestle.

  • Causality: Large crystals create void spaces in the capillary that act as thermal insulators, leading to delayed heat transfer and artificially high melting point readings.

• Step 2: Capillary Loading. Tap the open end of the capillary into the powder, then drop it through a glass tube onto a hard surface to pack the solid to a height of exactly 3 mm.

  • Causality: The 6 mandate a 3 mm fill height to ensure consistent heat diffusion and repeatability across different laboratories [[3.5]].

• Step 3: Rapid Heating to Pre-melt. Heat the block rapidly until it is approximately 5°C below the expected lower limit of the melting range.

  • Causality: Saves time without compromising the thermal equilibrium of the actual melting phase.

• Step 4: Controlled Ramp Rate. Reduce the heating rate to exactly 1°C/min through the melting phase.

  • Causality: The melting transition is a kinetic process. A ramp rate faster than 1°C/min causes a thermal lag between the heating block and the sample, skewing the

    data.

Protocol B: Differential Scanning Calorimetry (DSC)

System Suitability (Self-Validation): Calibrate the cell constant and temperature axis using high-purity Indium (

C). The run is automatically aborted if the Indium onset temperature deviates by more than C.

• Step 1: Sample Weighing. Accurately weigh 2.00–3.00 mg of crystalline 4-acetylisothiazole into a standard aluminum pan using a microbalance.

  • Causality: A sample mass within this tight tolerance ensures optimal thermal contact with the pan floor without overwhelming the sensor, preventing artificially broadened endotherms.

• Step 2: Pan Sealing. Hermetically seal the pan with a pinhole lid.

  • Causality: The pinhole allows volatile impurities (e.g., trapped moisture or residual recrystallization solvents) to escape without causing pan deformation. A deformed pan loses flat contact with the thermoelectric disk, destroying the heat flow signal.

• Step 3: Purge Gas. Establish a dry Nitrogen purge at 50 mL/min.

  • Causality: Nitrogen prevents oxidative degradation of the isothiazole ring at elevated temperatures, ensuring the endotherm represents a pure phase transition rather than a decomposition event.

• Step 4: Thermal Program. Equilibrate at 25°C, then heat at 10°C/min past the expected melting point.

  • Causality: Unlike the capillary method, DSC utilizes a faster ramp rate because the thermal mass of the aluminum pan is negligible. A 10°C/min rate maximizes the signal-to-noise ratio for the heat flow (

    ) measurement, making subtle polymorphic transitions visible 4.

Conclusion & Best Practices

For routine batch release and purity confirmation of 4-acetylisothiazole, the Automated Capillary Method remains the industry standard due to its high throughput and strict alignment with USP <741> guidelines. However, during early-stage drug development, formulation studies, or when investigating anomalous batch behaviors, DSC is mandatory. DSC provides the thermodynamic causality behind the melting event, distinguishing between a true melting point depression caused by impurities and a solid-solid polymorphic transition.

Always ensure your chosen method is bracketed by certified secondary reference standards. A melting point is only as accurate as the calibration of the instrument recording it.

References

• Source: google.

• 〈741〉 Melting Range or Temperature - USP-NF Source: usp.org URL:[Link]

• Compliance with amended General Chapter USP<741>Melting Range or Temperature Source: chemrxiv.org URL:[Link]

• Melting Point Determination - ResolveMass Laboratories Inc. Source: resolvemass.ca URL:[Link]

• Melting Point Apparatus: Understanding Melt Point Instruments and Their Applications Source: baetro-machining.com URL:[Link]

• Melting Point Chapter 11 Source: vvu.edu.gh URL:[Link]

Sources

• 1. US3654294A - Certain isothiazolylacetylenemercaptides - Google Patents [patents.google.com]
• 2. elearning.vvu.edu.gh - Melting Point Chapter 11 [elearning.vvu.edu.gh]
• 3. resolvemass.ca [resolvemass.ca]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. 〈741〉 Melting Range or Temperature [doi.usp.org]
• 6. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

1-Isothiazol-4-yl-ethanone proper disposal procedures

Standard Operating Procedure: Handling and Terminal Disposal of 1-Isothiazol-4-yl-ethanone

As a heterocyclic building block, 1-Isothiazol-4-yl-ethanone (CAS: 88511-36-8) is highly valued in drug development and agrochemical synthesis. However, the same structural features that make it chemically useful also render it a severe occupational hazard. This guide provides drug development professionals and laboratory personnel with a mechanistic understanding of the compound's toxicity, alongside self-validating, step-by-step protocols for its safe handling and terminal disposal.

Mechanistic Toxicology & Hazard Rationale

To handle 1-Isothiazol-4-yl-ethanone safely, one must understand why it is dangerous. Isothiazole derivatives are potent electrophiles[1]. The electrophilic nature of the isothiazole ring and the ketone moiety makes the molecule highly reactive toward biological nucleophiles.

When exposed to human tissue, the compound readily reacts with intracellular thiol groups, such as those found in glutathione (GSH) and the cysteine residues of critical cellular enzymes[2][3]. This rapid thiol depletion leads to severe oxidative stress, loss of cellular viability, and haptenation—a process where the chemical binds to skin proteins, triggering a strong immune response and allergic contact dermatitis[1][4]. Furthermore, the compound is a known lachrymator; airborne particulates will rapidly attack the mucous membranes of the eyes and respiratory tract[5].

Because of this mechanism, dermal contact and inhalation exposure must be strictly prevented, and environmental release is prohibited due to the profound aquatic toxicity characteristic of isothiazolones[4][6].

Quantitative Hazard Profile

The following table summarizes the physicochemical and toxicological data that dictate our operational parameters:

Parameter	Value	Operational Significance
Chemical Name	1-Isothiazol-4-yl-ethanone	Target compound for disposal.
CAS Number	88511-36-8	Required for RCRA/EPA hazardous waste tracking.
Molecular Formula	C5H5NOS	Contains Nitrogen and Sulfur; dictates incineration byproducts.
Physical State	Solid (Powder/Crystals)	Prone to aerosolization; prohibits dry sweeping.
Primary Hazards	Lachrymator, Severe Irritant	Mandates strict respiratory and ocular PPE[5].
Combustion Byproducts	COx, NOx, SOx	Mandates incineration with an afterburner and scrubber[5].
Aquatic Toxicity	LC50 < 1.0 mg/L (Typical)	Strictly prohibits drain or municipal disposal[6].

Step-by-Step Disposal Methodologies

Because of the toxic combustion byproducts (NOx and SOx) and severe environmental hazards, terminal disposal must be executed via a chemical incinerator[5].

Protocol A: Preparation of Solid Waste for Terminal Disposal

• Don Appropriate PPE : Equip double nitrile or butyl rubber gloves, chemical safety goggles, and a NIOSH-approved respirator (N95 or P100) if working outside a certified fume hood. Causality: Double gloving prevents breakthrough from prolonged contact. Respiratory protection mitigates the risk of inhaling sensitizing dust, preventing electrophilic attack on the respiratory mucosa.

• Containment and Collection : Sweep up the solid material gently using a dedicated, non-sparking brush and pan. Do not use compressed air or dry sweeping. Causality: Minimizing aerosolization prevents the particulates from contacting the mucous membranes, directly neutralizing the compound's lachrymatory threat[5].

• Primary Packaging : Transfer the swept solid into a sealable, high-density polyethylene (HDPE) container or a compatible chemical waste bag. Causality: HDPE provides an inert barrier that prevents chemical degradation of the primary container during temporary hazardous waste accumulation.

• Solvent Dissolution : In a certified fume hood, dissolve the collected solid waste with a highly combustible solvent (e.g., ethanol, acetone, or hexane) in a designated hazardous waste carboy. Causality: 1-Isothiazol-4-yl-ethanone must be incinerated. Dissolving the solid in a high-BTU (British Thermal Unit) solvent ensures that the incinerator achieves the necessary temperatures for the complete thermal destruction of the heterocyclic ring[5].

• Terminal Incineration : Transfer the liquid mixture to an approved chemical waste facility for incineration. Ensure the facility utilizes an afterburner and a scrubber. Causality: The combustion of C5H5NOS generates toxic oxides of nitrogen (NOx) and sulfur (SOx). The afterburner ensures complete oxidation of the carbon framework, while the alkaline scrubber neutralizes the acidic SOx and NOx gases before environmental release[5].

Protocol B: Spill Response and Decontamination

• Evacuation and Ventilation : Immediately vacate the immediate area and ensure the laboratory's mechanical exhaust is operating at maximum capacity. Causality: Rapid ventilation dilutes the localized concentration of the lachrymator, protecting personnel from acute mucous membrane damage[5].

• Absorbent Application (For Solutions) : If the compound is dissolved in a solvent, cover the spill with an inert absorbent material such as vermiculite or dry sand. Causality: Inert absorbents trap the liquid without reacting exothermically with the isothiazole ring or the solvent.

• Mechanical Cleanup : Carefully sweep the saturated absorbent into a chemical waste bag. Wash the spill site with copious amounts of water and a mild laboratory detergent. Causality: The detergent helps solubilize any remaining organic residue, while water dilutes the compound to sub-hazardous localized concentrations, ensuring the surface is safe for future use[5].

Workflow Visualization

Caption: Workflow for the containment, processing, and terminal disposal of 1-Isothiazol-4-yl-ethanone.

References

• [5] Title: MATERIAL SAFETY DATA SHEET: 1-Isothiazol-4-yl-ethanone. Source: J & W PharmLab, LLC. URL: 5

• [2] Title: The Mechanism of Action of Isothiazolone Biocides. Source: ResearchGate. URL: 2

• [1] Title: Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Source: NIH / PMC. URL:1

• [3] Title: Procoagulant Effects of Isothiazolinone Biocides, Benzisothiazolinone and Octylisothiazolinone in Platelets. Source: MDPI. URL: 3

• [4] Title: Isothiazolinone. Source: Wikipedia. URL: 4

• [6] Title: Comparative Toxicity Profiling of Isothiazole Derivatives: A Guide for Researchers. Source: BenchChem. URL:6

Sources

• 1. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Isothiazolinone - Wikipedia [en.wikipedia.org]
• 5. jwpharmlab.com [jwpharmlab.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]